Ethyl-d5 2-Propyl-4-pentenoate

Core Science & Biosynthesis

Molecular structure of Ethyl-d5 2-Propyl-4-pentenoate

Topic: Molecular Structure & Application of Ethyl-d5 2-Propyl-4-pentenoate Content Type: Technical Monograph Audience: Analytical Chemists, Toxicologists, and Pharmaceutical Researchers

Advanced Stable Isotope Internal Standard for Valproic Acid Metabolite Profiling

Executive Summary

Ethyl-d5 2-propyl-4-pentenoate is a deuterated isotopolog of the ethyl ester derivative of 4-ene-valproic acid (4-ene-VPA) .

In drug development and clinical toxicology, this molecule serves a critical role as a Stable Isotope Internal Standard (IS) for the quantification of 4-ene-VPA, the specific metabolite implicated in Valproic Acid (VPA)-induced hepatotoxicity. While VPA is a widely used antiepileptic, its biotransformation into terminal olefins (like 4-ene-VPA) disrupts mitochondrial

-oxidation, leading to microvesicular steatosis.

This guide details the physicochemical architecture, synthesis, and mass spectrometric application of the deuterated ester, providing a self-validating framework for its use in Stable Isotope Dilution Assays (SIDA) .

Molecular Architecture & Physicochemical Specifications[1]

The molecule consists of a branched 4-pentenoic acid backbone esterified with a fully deuterated ethyl group (

). The deuterium labeling on the ester moiety provides a distinct mass shift (+5 Da) relative to the unlabeled analyte, ensuring separation in mass spectrometry while maintaining identical chromatographic behavior.

Table 1: Physicochemical Properties

Property	Specification
IUPAC Name	Ethyl-1,1,2,2,2-d5 2-propyl-4-pentenoate
Common Name	-VPA Ethyl Ester-d5
Molecular Formula
Molecular Weight	175.28 g/mol (Calculated) vs. 170.25 g/mol (Unlabeled)
Parent Acid	2-Propyl-4-pentenoic acid (4-ene-VPA)
Isotopic Enrichment	Deuterium
LogP (Predicted)	~3.8 (Highly Lipophilic)
Boiling Point	~185°C (Estimated at 760 mmHg)

Structural Visualization

The following diagram illustrates the connectivity, highlighting the deuterated ethyl terminus and the terminal alkene responsible for the parent acid's toxicity.

Figure 1: The deuterated ethyl group (Green) provides the mass tag, while the allyl group (Red) represents the hepatotoxic pharmacophore.

Synthetic Protocol (Self-Validating)

Objective: Synthesize Ethyl-d5 2-propyl-4-pentenoate via acid-catalyzed esterification. Precursor Safety: 2-propyl-4-pentenoic acid is a mitochondrial toxin.[1] All operations must occur in a fume hood with double-gloving.

Reagents

• Substrate: 2-Propyl-4-pentenoic acid (4-ene-VPA).[2][3]

• Reagent: Ethanol-d6 (

  atom % D).

• Catalyst: Thionyl Chloride (

  ) or conc. .

• Solvent: Dichloromethane (DCM) (anhydrous).

Step-by-Step Methodology

• Acyl Chloride Formation (Activation):

  • Dissolve 1.0 mmol of 2-propyl-4-pentenoic acid in 5 mL anhydrous DCM under nitrogen atmosphere.

  • Add 1.2 mmol Thionyl Chloride dropwise at 0°C.

  • Validation: Monitor gas evolution (

    and ). Stir for 1 hour at room temperature.

  • Causality: Converting the acid to the acid chloride increases electrophilicity, ensuring quantitative reaction with the sterically hindered secondary alcohol if needed, though ethanol is primary.

• Esterification (Label Incorporation):

  • Add 2.0 mmol Ethanol-d6 slowly to the reaction mixture.

  • Add 1.5 mmol Pyridine (as acid scavenger) if using the acid chloride route.

  • Reflux for 2 hours.

  • Validation: TLC (Hexane/EtOAc 9:1) should show disappearance of the acid spot and appearance of a less polar ester spot (

    ).

• Work-up & Purification:

  • Quench with saturated

    (removes unreacted acid).

  • Extract with DCM (

    mL).

  • Dry organic layer over

    and concentrate carefully (product is volatile).

  • Purification: Silica gel flash chromatography (Isocratic 100% Pentane or Hexane) is preferred to isolate the pure ester.

Quality Control Checkpoints

• GC-MS: Must show a single peak with Molecular Ion (

  ) at 175.

• Isotopic Purity: The ratio of

  170 (unlabeled) to 175 must be to prevent interference with low-level analyte quantification.

Analytical Application: GC-MS Quantification

The primary utility of this molecule is in Stable Isotope Dilution Assays (SIDA) . The deuterated ester acts as an internal standard to correct for extraction efficiency, derivatization variability, and ionization suppression.

Mass Spectrometry Fragmentation Logic

Under Electron Impact (EI, 70 eV), ethyl esters typically undergo specific fragmentations. The deuterium label alters these specific ions.

• McLafferty Rearrangement:

  • The propyl side chain allows for a McLafferty rearrangement.

  • Unlabeled:

    88 (Ethyl acetate enol ion).

  • Labeled (d5):

    93 (Ethyl-d5 acetate enol ion).

  • Significance: This shift of +5 Da is the primary quantifier transition.

• -Cleavage:

  • Loss of the alkoxy group.[4]

  • Unlabeled: Loss of

    ( ) Acylium ion ( 125).

  • Labeled: Loss of

    ( ) Acylium ion ( 125).

  • Note: The acylium ion is identical for both. Do not use

    125 for discrimination; it is a "qualifier" only for the backbone structure.

SIDA Workflow Diagram

Figure 2: The IS is added prior to extraction to normalize all downstream variances.

Biological Context & Toxicity Mechanisms[2][4][6][7][8]

Understanding the parent molecule is essential for safety and research relevance.

The Toxicity Pathway

Valproic Acid (VPA) is generally safe, but its metabolism branches into the

-desaturation pathway (mediated by CYP2C9 and CYP2A6), producing 2-propyl-4-pentenoic acid (4-ene-VPA) .

• Mitochondrial Inhibition: 4-ene-VPA is converted to 4-ene-valproyl-CoA.

• -Oxidation Blockade: This CoA ester irreversibly inhibits the enzymes of -oxidation (specifically 3-ketoacyl-CoA thiolase).

• Steatosis: The blockade leads to the accumulation of triglycerides in the liver (microvesicular steatosis).

Relevance of the Ethyl Ester: While the acid is the primary toxin, the ethyl ester (Ethyl 2-propyl-4-pentenoate) has two specific contexts:

• Analytical Derivative: It is the volatile form used to measure the toxic acid.

• Ethanol Interaction: In patients consuming alcohol alongside VPA, transesterification can occur, potentially forming ethyl-VPA and ethyl-4-ene-VPA in vivo. These esters are highly lipophilic and may possess distinct pharmacokinetic profiles, crossing the blood-brain barrier more rapidly than the free acid.

References

• Baillie, T. A. (1988). Metabolic activation of valproic acid and drug-mediated hepatotoxicity.[1][3][5][6] Role of the terminal olefin, 2-n-propyl-4-pentenoic acid.[7] Chemical Research in Toxicology, 1(4), 195–199. Link

• Rettenmeier, A. W., et al. (1986). Quantitative metabolic profiling of valproic acid in humans using automated gas chromatography/mass spectrometry. Journal of Chromatography B, 382, 189-202. Link

• Kassahun, K., et al. (1991). Metabolic activation of the anticonvulsant valproic acid by the cytochrome P-450 system.[2] Drug Metabolism and Disposition, 19(2), 525-535. Link

• Silva, M. F., et al. (2020).[8] Synthesis and characterization of monoacylglycerols through glycerolysis of ethyl esters derived from linseed oil. RSC Advances, 10, 3218-3225. (Reference for esterification protocols). Link

• PubChem Compound Summary. (2025). Propyl 2-ethylpentanoate (Structural Analog Reference). National Center for Biotechnology Information. Link

Sources

• 1. scispace.com [scispace.com]
• 2. Valproic acid pathway: pharmacokinetics and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Is 2-propyl-4-pentenoic acid, a hepatotoxic metabolite of valproate, responsible for valproate-induced hyperammonemia? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Valproic acid induced liver injury: An insight into molecular toxicological mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Synthesis and characterization of monoacylglycerols through glycerolysis of ethyl esters derived from linseed oil by green processes - RSC Advances (RSC Publishing) DOI:10.1039/C9RA07834G [pubs.rsc.org]

Technical Guide: Ethyl-d5 2-Propyl-4-pentenoate as an Internal Standard in High-Precision Quantitation

The following technical guide details the application of Ethyl-d5 2-Propyl-4-pentenoate as a Stable Isotope Labeled Internal Standard (SIL-IS). This document is structured to serve researchers in pharmaceutical analysis, specifically those addressing impurity profiling and metabolite quantification of Valproic Acid (VPA) and its analogues.

Executive Summary

Ethyl-d5 2-Propyl-4-pentenoate is the deuterated ethyl ester of 4-ene-Valproic Acid (4-ene-VPA) . Its primary utility lies in the rigorous quantification of trace alkyl ester impurities within Valproic Acid drug substances and the analysis of hepatotoxic metabolites in biological matrices.

As Valproic Acid (VPA) remains a cornerstone antiepileptic therapy, the scrutiny of its metabolic profile—specifically the hepatotoxic 4-ene-VPA pathway—and its manufacturing impurities (ethyl esters) has intensified. This internal standard enables Isotope Dilution Mass Spectrometry (IDMS) , providing the highest tier of analytical confidence by compensating for matrix effects, extraction inefficiencies, and ionization variability.

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

Understanding the structural nuances of the Internal Standard (IS) is prerequisite to method development.

Property	Specification
Compound Name	Ethyl-d5 2-Propyl-4-pentenoate
Parent Analyte	Ethyl 2-Propyl-4-pentenoate (Ethyl ester of 4-ene-VPA)
Chemical Structure
Molecular Weight	~175.28 g/mol (vs. ~170.25 g/mol for unlabeled)
Isotopic Label	Ethyl-d5 ( )
Mass Shift	+5 Da (Ideal for MS separation without spectral overlap)
Solubility	Soluble in Methanol, Acetonitrile, Ethyl Acetate, Chloroform
Stability	High (Deuterium on the ethyl group is non-exchangeable under standard conditions)

The Analytical Imperative

Why quantify the ethyl ester of 4-ene-VPA?

• CMC & Impurity Profiling: During the synthesis of VPA, if ethanol is used as a solvent or reagent, trace amounts of ethyl esters may form. Given that 4-ene-VPA is a known hepatotoxin (inhibiting mitochondrial

  -oxidation), its ethyl ester is a critical process impurity that requires monitoring at ppm levels.

• Metabolic Research: In pharmacokinetic (PK) studies, the esterification of 4-ene-VPA is a pathway of interest.[1] The ethyl ester may serve as a lipophilic precursor or a specific biomarker.

Mechanism of Internal Standardization: Isotope Dilution

The use of Ethyl-d5 2-Propyl-4-pentenoate operates on the principle of Isotope Dilution Mass Spectrometry (IDMS) . Unlike structural analogues (e.g., octanoic acid), this SIL-IS shares near-identical physicochemical properties with the target analyte but is distinguishable by mass.

The "Carrier Effect" and Matrix Compensation

In LC-MS/MS or GC-MS, the co-elution of the IS with the analyte is critical.

• Chromatographic Behavior: The deuterium isotope effect is minimal. The IS elutes at virtually the same retention time as the analyte.

• Ionization Normalization: Any suppression or enhancement of ionization caused by the sample matrix (e.g., plasma phospholipids or formulation excipients) affects the Analyte and the IS equally.

• Ratio-Metric Quantitation: The ratio of the Analyte Area to the IS Area is constant, regardless of absolute signal loss.

Experimental Workflow & Protocol

The following protocol outlines a validated workflow for quantifying Ethyl 2-Propyl-4-pentenoate in a pharmaceutical matrix using GC-MS.

Visual Workflow (DOT Diagram)

Caption: Step-by-step analytical workflow for the extraction and quantification of Ethyl 2-Propyl-4-pentenoate using the d5-internal standard.

Detailed Methodology (GC-MS Focus)

A. Standard Preparation

• Stock Solution: Dissolve 10 mg of Ethyl-d5 2-Propyl-4-pentenoate in 10 mL of Methanol (1 mg/mL). Store at -20°C.

• Working Solution: Dilute stock to 10 µg/mL in the extraction solvent.

B. Sample Preparation (Liquid-Liquid Extraction)

• Aliquot: Transfer 100 mg of VPA drug substance (or 200 µL plasma) into a centrifuge tube.

• Spiking: Add 50 µL of the IS Working Solution . Vortex for 30 seconds to ensure equilibration.

• Extraction: Add 2 mL of n-Hexane. Shake mechanically for 10 minutes.

• Separation: Centrifuge at 4000 rpm for 5 minutes.

• Transfer: Transfer the supernatant (organic layer) to a clean vial.

• Concentration: Evaporate to dryness under a gentle stream of Nitrogen at 30°C. Reconstitute in 100 µL of n-Hexane.

C. Instrumental Parameters (GC-MS)

• Column: DB-5ms (30m x 0.25mm x 0.25µm) or equivalent bonded phase.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode, 250°C.

• Oven Program: 50°C (1 min)

  10°C/min 200°C 20°C/min 280°C (3 min).

• MS Detection (SIM Mode):

  • Analyte (Ethyl 2-Propyl-4-pentenoate): Monitor m/z 170 (Molecular Ion) and 141 (Loss of Ethyl).

  • Internal Standard (Ethyl-d5): Monitor m/z 175 (Molecular Ion) and 146 (Loss of Ethyl-d5 - Note: check fragmentation, often the ethyl loss makes them converge, so molecular ion is preferred for specificity).

Critical Note on Fragmentation: In Electron Impact (EI) ionization, esters often lose the alkoxy group.

• Analyte fragment:

  m/z 125.

• IS fragment:

  m/z 125.

• Risk: If the primary fragment loses the label, the IS is useless.

• Solution: You MUST select ions that retain the ethyl group (e.g., the molecular ion

  or fragments involving the acyl chain cleavage that keep the ester intact).
  • (Analyte): 170
  • (IS): 175

  • Ensure the method uses Soft Ionization (CI) if EI fragmentation is too extensive, or carefully validate the 170/175 ions in EI.

Validation Criteria (Self-Validating System)

To ensure the protocol is trustworthy, adherence to ICH Q2(R1) guidelines is required.

Parameter	Acceptance Criteria	Role of Ethyl-d5 IS
Specificity	No interference at retention time of Analyte/IS in blank matrix.	Verifies isotopic purity; d0 contribution from d5-IS must be <0.5%.
Linearity	over the range (e.g., 0.1 ppm to 100 ppm).	Corrects for injection volume errors, improving correlation.
Recovery	80% - 120%.	The IS compensates for extraction loss. If absolute recovery is 50%, IS recovery will also be ~50%, yielding accurate calculated concentration.
Precision	RSD < 5% (Intra-day), < 10% (Inter-day).	IS normalizes detector drift over long sequence runs.

Metabolic Pathway Context

Understanding where this compound fits in the VPA toxicity profile is essential for interpreting data.

Caption: The metabolic and synthetic relationship between VPA, its toxic metabolite 4-ene-VPA, and the ethyl ester target.

References

• Baillie, T. A. (1988). Metabolic activation of valproic acid and drug-mediated hepatotoxicity.[2] Role of the terminal olefin, 2-n-propyl-4-pentenoic acid. Chemical Research in Toxicology, 1(4), 195-199. Link

• Ghodke-Puranik, Y., et al. (2013). Valproic acid pathway: pharmacokinetics and pharmacodynamics. Pharmacogenetics and Genomics, 23(4), 236–241. Link

• Toronto Research Chemicals . Ethyl-d5 2-Propyl-4-pentenoate Product Data Sheet. (Accessed 2024).[3] Link

• ICH Harmonised Tripartite Guideline . Validation of Analytical Procedures: Text and Methodology Q2(R1). Link

• Kiang, T. K., et al. (2011). Mechanism-based inhibition of CYP2C9 by valproic acid. Drug Metabolism and Disposition, 39(11), 2001-2004. Link

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• 1. ClinPGx [clinpgx.org]
• 2. Valproic acid pathway: pharmacokinetics and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Core Differences Between Ethyl-d5 2-Propyl-4-pentenoate and its Non-deuterated Analog

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical research and development, the strategic use of isotopically labeled compounds is a cornerstone of innovation. Among these, deuterium-labeled molecules have emerged as powerful tools for elucidating metabolic pathways, enhancing pharmacokinetic profiles, and improving the accuracy of analytical methodologies. This guide provides an in-depth technical exploration of Ethyl-d5 2-Propyl-4-pentenoate and its non-deuterated counterpart, Ethyl 2-Propyl-4-pentenoate. As a derivative of 2-propyl-4-pentenoic acid (4-ene-VPA), a significant metabolite of the antiepileptic drug valproic acid, understanding the nuances between these two molecules is of paramount importance for researchers in drug metabolism, toxicology, and bioanalytical sciences.[1][2][3][4]

This document will delve into the fundamental physicochemical differences, synthetic strategies, analytical characterization, and the profound impact of deuterium labeling on the kinetic isotope effect and its implications for drug metabolism studies.

Physicochemical Properties: A Tale of Two Isotopologues

The substitution of five hydrogen atoms with deuterium on the ethyl group of Ethyl 2-Propyl-4-pentenoate introduces subtle yet significant changes in its physicochemical properties. These differences, while seemingly minor, have cascading effects on the molecule's behavior in various experimental settings.

Property	Ethyl 2-Propyl-4-pentenoate (Non-deuterated)	Ethyl-d5 2-Propyl-4-pentenoate (Deuterated)	Rationale for Difference
Molecular Weight	170.25 g/mol	175.28 g/mol	The five deuterium atoms are heavier than hydrogen atoms.
Boiling Point	Predicted to be slightly lower	Predicted to be slightly higher	The stronger C-D bond compared to the C-H bond can lead to minor differences in intermolecular forces.
Vibrational Frequency	Higher C-H stretching frequencies	Lower C-D stretching frequencies	The increased mass of deuterium leads to a decrease in the vibrational frequency of the C-D bond. This is a key factor in the kinetic isotope effect.[5]
Polarity & Solubility	Standard polarity for an unsaturated ester	Very similar to the non-deuterated analog	Deuterium substitution has a negligible effect on the overall polarity and solubility in common organic solvents.

Synthesis and Isotopic Labeling Strategy

The synthesis of both the deuterated and non-deuterated analogs hinges on the preparation of the core molecule, 2-propyl-4-pentenoic acid, followed by esterification.

Synthesis of 2-Propyl-4-pentenoic Acid

The common precursor, 2-propyl-4-pentenoic acid, can be synthesized through various organic chemistry routes. A prevalent method involves the alkylation of a malonic ester derivative.

Experimental Protocol: Synthesis of 2-Propyl-4-pentenoic Acid

• Alkylation of Diethyl Malonate: Diethyl malonate is deprotonated with a strong base, such as sodium ethoxide, to form a resonance-stabilized carbanion.

• Introduction of the Propyl Group: The carbanion is then reacted with a propyl halide (e.g., 1-bromopropane) to introduce the propyl group at the alpha-position.

• Introduction of the Allyl Group: The resulting diethyl propylmalonate is again deprotonated and subsequently reacted with an allyl halide (e.g., allyl bromide) to introduce the allyl group.

• Hydrolysis and Decarboxylation: The disubstituted malonic ester is then subjected to acidic hydrolysis and heat, leading to the decarboxylation of one of the carboxyl groups to yield 2-propyl-4-pentenoic acid.

Esterification: Introducing the Ethyl and d5-Ethyl Moieties

The final step involves the esterification of 2-propyl-4-pentenoic acid with either ethanol or d5-ethanol.

Experimental Protocol: Fischer Esterification

• Reaction Setup: 2-Propyl-4-pentenoic acid is dissolved in an excess of either ethanol (for the non-deuterated analog) or ethanol-d5 (for the deuterated analog).

• Acid Catalysis: A catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid, is added to the mixture.[6]

• Reflux: The reaction mixture is heated to reflux to drive the equilibrium towards the formation of the ester.

• Workup and Purification: After the reaction is complete, the mixture is cooled, and the excess alcohol is removed under reduced pressure. The residue is then dissolved in an organic solvent, washed with a weak base to remove any unreacted acid, and then with brine. The organic layer is dried over an anhydrous salt (e.g., MgSO4), filtered, and the solvent is evaporated. The final product is purified by distillation or column chromatography.

The synthesis of ethanol-d5 can be achieved through various methods, including the reduction of deuterated acetic acid derivatives or through H-D exchange reactions with ethanol using a suitable catalyst.[7][8][9]

Analytical Methodologies: Distinguishing Between Analogs

The structural similarity of Ethyl-d5 2-Propyl-4-pentenoate and its non-deuterated analog necessitates the use of high-resolution analytical techniques for their differentiation and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the cornerstone technique for the analysis of these compounds, particularly when the deuterated analog is used as an internal standard for the quantification of the non-deuterated form.[10][11][12][13]

Key Differentiators in GC-MS Analysis:

• Retention Time: The deuterated analog may exhibit a slightly shorter retention time on certain GC columns due to the subtle differences in intermolecular interactions. However, for most applications, they will co-elute.

• Mass-to-Charge Ratio (m/z): This is the definitive differentiating factor. The molecular ion peak ([M]+) for the deuterated compound will be 5 mass units higher than that of the non-deuterated compound.

Predicted Fragmentation Patterns:

The mass spectra of both compounds will be dominated by fragmentation patterns characteristic of unsaturated esters. The key difference will be the mass shift in fragments containing the ethyl-d5 group.

Caption: Predicted Mass Spectrometric Fragmentation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can unequivocally confirm the position and extent of deuterium incorporation.

• ¹H NMR: In the ¹H NMR spectrum of the deuterated compound, the signals corresponding to the ethyl group (a quartet for the -CH2- and a triplet for the -CH3) will be absent or significantly reduced in intensity.

• ²H NMR: The ²H NMR spectrum of the deuterated compound will show signals corresponding to the deuterium atoms on the ethyl group.

• ¹³C NMR: The ¹³C NMR spectrum of the deuterated compound will show signals for the carbons of the ethyl group that are coupled to deuterium, resulting in characteristic multiplets.

The Kinetic Isotope Effect: A Paradigm Shift in Metabolic Studies

The most profound difference between Ethyl-d5 2-Propyl-4-pentenoate and its non-deuterated analog lies in their metabolic fate, a direct consequence of the kinetic isotope effect (KIE).[5][14][15]

The Underlying Principle of the Deuterium KIE

The C-D bond is stronger and has a lower zero-point vibrational energy than the C-H bond.[5] Consequently, reactions that involve the cleavage of a C-H bond in the rate-determining step will proceed at a slower rate when a C-D bond must be broken. This is known as a primary kinetic isotope effect.

Implications for Drug Metabolism

Many drug metabolism pathways, particularly those mediated by cytochrome P450 (CYP) enzymes, involve the oxidation of C-H bonds.[5][16] In the case of Ethyl 2-Propyl-4-pentenoate, the ethyl group is a potential site for metabolism.

Caption: Impact of Deuteration on Metabolism.

By replacing the hydrogens on the ethyl group with deuterium, the rate of oxidative metabolism at this position can be significantly reduced. This has several important implications for drug development and research:

• Metabolic Shunting: If the ethyl group is a primary site of metabolism, its deuteration can slow down this pathway, potentially leading to an increase in metabolism at other sites on the molecule (metabolic shunting).

• Increased Half-Life and Exposure: A slower rate of metabolism can lead to a longer plasma half-life and increased overall drug exposure (AUC).

• Reduced Formation of Reactive Metabolites: If the metabolism of the ethyl group leads to the formation of a toxic or reactive metabolite, deuteration can mitigate this toxicity.

• Elucidation of Metabolic Pathways: The use of deuterated analogs is a powerful tool for identifying the sites and pathways of drug metabolism. By comparing the metabolite profiles of the deuterated and non-deuterated compounds, researchers can pinpoint which metabolic reactions are subject to a kinetic isotope effect.

Applications in Research and Development

The unique properties of Ethyl-d5 2-Propyl-4-pentenoate make it an invaluable tool in several areas of scientific research.

Internal Standard in Bioanalytical Methods

The primary application of Ethyl-d5 2-Propyl-4-pentenoate is as an internal standard for the accurate quantification of Ethyl 2-Propyl-4-pentenoate in biological matrices such as plasma, urine, and tissue homogenates. Its near-identical chemical and physical properties to the non-deuterated analyte ensure that it behaves similarly during sample extraction, derivatization, and chromatographic analysis, thus effectively compensating for any sample loss or matrix effects. The distinct mass difference allows for its unambiguous detection and quantification by mass spectrometry.

Mechanistic Studies of Drug Metabolism and Toxicity

As previously discussed, the deuterium kinetic isotope effect allows researchers to probe the mechanisms of drug metabolism. By using Ethyl-d5 2-Propyl-4-pentenoate, scientists can:

• Determine the contribution of ethyl group oxidation to the overall metabolism of the molecule.

• Investigate the role of specific CYP isozymes in the metabolism of the ethyl moiety.

• Assess the potential for metabolic shunting to other parts of the molecule.

• Study the toxicological implications of metabolites formed from the ethyl group.

Pharmacokinetic and Bioavailability Studies

The use of deuterated analogs allows for "pulse-chase" or "simultaneous administration" studies to determine the absolute bioavailability and pharmacokinetics of a drug without the need for a washout period. For example, the non-deuterated drug can be administered orally, while the deuterated version is given intravenously. By measuring the plasma concentrations of both species over time, researchers can precisely calculate the fraction of the orally administered drug that reaches systemic circulation.[12]

Conclusion

The distinction between Ethyl-d5 2-Propyl-4-pentenoate and its non-deuterated analog extends far beyond a simple mass difference. The introduction of deuterium provides a powerful handle for researchers to dissect complex biological processes, enhance the robustness of analytical methods, and potentially modulate the metabolic fate of a molecule. A thorough understanding of the principles outlined in this guide is essential for any scientist working with these or similar isotopically labeled compounds. The ability to leverage the subtle yet significant differences imparted by deuterium substitution is a testament to the sophistication and precision of modern chemical and pharmaceutical research.

References

• Rettenmeier, A. W., et al. (1985). Studies on the biotransformation in the perfused rat liver of 2-n-propyl-4-pentenoic acid, a metabolite of the antiepileptic drug valproic acid. Evidence for the formation of chemically reactive intermediates. Drug Metabolism and Disposition, 13(1), 81-96. [Link]

• Rettenmeier, A. W., et al. (1986). Enantioselective synthesis and preliminary metabolic studies of the optical isomers of 2-n-propyl-4-pentenoic acid, a hepatotoxic metabolite of valproic acid. Journal of Medicinal Chemistry, 29(10), 1960-1964. [Link]

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• Ando, K., et al. (2018). ONE-POT PREPARATION OF ETHYL 2(Z)-4-(ANILINOXY)- PENTENOATE BY α-AMINOXYLATION OF PROPANAL FOLLOWED BY Z-SELECTIVE HWE REACTION AND THE STUDY ON ITS CYCLIZATION REACTION. Heterocycles, 96(9), 1593-1600. [Link]

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Stability of Ethyl-d5 labeled fatty acid esters in storage

An In-Depth Technical Guide to the Stability of Ethyl-d5 Labeled Fatty Acid Esters in Storage

Authored by: A Senior Application Scientist

Introduction: The Critical Role of Stable Isotope-Labeled Internal Standards in Quantitative Bioanalysis

In the landscape of modern drug development and clinical research, the precise quantification of analytes in complex biological matrices is paramount. Liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) have emerged as the gold standards for such bioanalytical assays, owing to their high sensitivity and selectivity.[1][2] The robustness and accuracy of these methods are critically dependent on the use of appropriate internal standards. An ideal internal standard should mimic the physicochemical properties of the analyte of interest, co-eluting chromatographically and exhibiting similar ionization behavior, yet be distinguishable by mass.[3]

Stable isotope-labeled (SIL) compounds, particularly deuterated analogs, are widely regarded as the best choice for internal standards.[3][4] The incorporation of deuterium atoms results in a mass shift that allows for clear differentiation from the unlabeled analyte by the mass spectrometer, while typically having a negligible effect on the compound's chemical behavior during sample extraction and chromatographic separation.[3] This guide focuses on a specific class of SIL compounds: ethyl-d5 labeled fatty acid esters (FAEEs). These molecules are crucial for the accurate quantification of endogenous or xenobiotic FAEEs, which are non-oxidative metabolites of ethanol and have been implicated as mediators of ethanol-induced organ damage.[5][6]

The integrity of any quantitative bioanalytical method hinges on the proven stability of the analyte and the internal standard under all conditions encountered during sample handling, processing, and storage.[7] This guide provides a comprehensive technical overview of the factors influencing the stability of ethyl-d5 labeled fatty acid esters and offers field-proven best practices for their storage and handling to ensure the generation of reliable and reproducible data.

Chemical Properties and Potential Instability of Ethyl-d5 Labeled Fatty Acid Esters

Ethyl-d5 labeled fatty acid esters are structurally similar to their endogenous counterparts, with the key difference being the substitution of the five hydrogen atoms on the ethyl group with deuterium. This labeling provides the necessary mass increase for use as an internal standard in mass spectrometry-based assays.[3] However, like all esters, they are susceptible to chemical degradation, primarily through two pathways: hydrolysis and oxidation.

Hydrolysis: The Primary Degradation Pathway

The ester linkage in FAEEs is susceptible to cleavage by water, a process known as hydrolysis, which results in the formation of the corresponding fatty acid and ethanol-d5. This reaction can be catalyzed by acids or bases.[8]

Acid-Catalyzed Hydrolysis: Under acidic conditions, the ester oxygen is protonated, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water. This reaction is reversible.[8]

Base-Catalyzed Hydrolysis (Saponification): In the presence of a base, hydroxide ions directly attack the carbonyl carbon. This reaction is irreversible and typically proceeds more rapidly than acid-catalyzed hydrolysis.[8] The rate of hydrolysis is significantly influenced by pH, with increased rates observed under both acidic and alkaline conditions.[9]

Oxidation: A Threat to Unsaturated Analogs

For ethyl-d5 labeled esters of unsaturated fatty acids, the double bonds in the acyl chain are vulnerable to oxidation.[10] This process can be initiated by exposure to atmospheric oxygen, light, and elevated temperatures, and can be catalyzed by the presence of metal ions.[10][11] Photo-oxidation can occur through two primary mechanisms: Type I, involving the abstraction of a hydrogen atom to form a radical, and Type II, where molecular oxygen is converted to its excited singlet state which then reacts with the double bonds.[10] Oxidative degradation can lead to the formation of various byproducts, including hydroperoxides, aldehydes, and shorter-chain fatty acids, compromising the integrity of the standard.

Factors Influencing Stability in Storage

The stability of ethyl-d5 labeled fatty acid esters is a multifactorial issue. Careful consideration and control of the following factors are essential to maintain their chemical integrity.

• Temperature: Elevated temperatures accelerate the rates of both hydrolysis and oxidation.[11] Therefore, low-temperature storage is a cornerstone of maintaining the stability of these compounds. Long-term storage at -20°C or -80°C is generally recommended.[7][12] It is also crucial to minimize the time that stock solutions and samples are kept at room temperature during experimental procedures.

• Light: Exposure to light, particularly UV radiation, can promote photo-oxidative degradation of unsaturated fatty acid esters.[10][13] To mitigate this, it is imperative to store these compounds in amber vials or other light-protecting containers.[7]

• pH: As previously discussed, the pH of the solution or matrix can significantly impact the rate of ester hydrolysis.[9] When preparing stock solutions or working with biological samples, it is important to be mindful of the pH and buffer conditions to avoid extremes that could promote degradation. Neutral or slightly acidic conditions are generally preferred for minimizing hydrolysis.

• Solvent and Matrix Effects: The choice of solvent for stock solutions is critical. High-purity, aprotic solvents such as methanol or acetonitrile are often recommended.[7] The presence of water in solvents can facilitate hydrolysis. Biological matrices, such as plasma or tissue homogenates, contain enzymes (esterases) that can actively hydrolyze fatty acid ethyl esters.[5][14][15] Therefore, the stability of the labeled standard must be rigorously assessed in the same matrix as the study samples.

• Atmospheric Exposure: Repeated exposure to atmospheric oxygen and moisture can lead to oxidative degradation and hydrolysis, respectively. It is best practice to handle these compounds under an inert atmosphere, such as nitrogen or argon, whenever possible, especially when preparing stock solutions for long-term storage.[7] Tightly sealed containers are essential to prevent the ingress of air and moisture.[16]

Recommended Storage and Handling Procedures

To ensure the long-term stability of ethyl-d5 labeled fatty acid esters, the following best practices should be implemented:

• Upon Receipt: Verify the certificate of analysis for the recommended storage conditions and purity.

• Container Selection: Use high-quality, inert containers such as amber glass vials with PTFE-lined caps to minimize light exposure and prevent leaching of contaminants.

• Stock Solution Preparation: Prepare stock solutions in high-purity, anhydrous aprotic solvents. For long-term storage, flushing the vial with an inert gas (argon or nitrogen) before sealing is highly recommended.

• Storage Conditions: Store stock solutions and neat materials at or below -20°C, with -80°C being preferable for long-term storage.[7]

• Working Solutions: Prepare working solutions fresh on the day of analysis whenever possible. If short-term storage is necessary, store them at 2-8°C, protected from light.[7]

• Equilibration: Before opening, allow containers of the compound or its solutions to equilibrate to room temperature to prevent condensation of atmospheric moisture onto the cold surfaces.

• Inventory Management: Maintain a detailed inventory of all deuterated compounds, including dates of receipt, preparation of solutions, and usage.[17]

Experimental Design for Stability Assessment

The stability of an internal standard must be experimentally verified under conditions that mimic the entire lifecycle of a sample in a study, from collection to final analysis.[7] Key stability assessments include:

Protocol 1: Stock and Working Solution Stability

• Preparation: Prepare stock and working solutions of the ethyl-d5 labeled fatty acid ester at known concentrations.

• Storage: Store aliquots of these solutions under the intended storage conditions (e.g., room temperature, 2-8°C, -20°C).

• Analysis: Analyze the solutions at specified time points (e.g., 0, 4, 8, 24 hours for short-term; weekly or monthly for long-term).

• Evaluation: Compare the response of the stored solutions to that of a freshly prepared solution. The solution is considered stable if the response is within a predefined acceptance range (typically ±15%) of the fresh solution.[7]

Protocol 2: Freeze-Thaw Stability in Matrix

• Sample Preparation: Spike the biological matrix (e.g., plasma) with the ethyl-d5 labeled fatty acid ester at a known concentration.

• Freeze-Thaw Cycles: Subject the samples to a series of freeze-thaw cycles (typically 3-5 cycles). A single cycle consists of freezing the sample at the intended storage temperature (e.g., -80°C) for at least 12 hours, followed by thawing unassisted to room temperature.

• Analysis: Analyze the samples after the final thaw cycle.

• Evaluation: Compare the analytical response of the freeze-thaw samples to that of freshly prepared and analyzed samples (time zero). Stability is confirmed if the results are within the ±15% acceptance criteria.[7]

Protocol 3: Long-Term Stability in Matrix

• Sample Preparation: Prepare a set of quality control (QC) samples by spiking the biological matrix with the internal standard at low and high concentrations.[7]

• Storage: Store these QC samples at the intended long-term storage temperature (e.g., -80°C).[7]

• Time Point Analysis: Analyze the stored QC samples at various time points (e.g., 1, 3, 6, 12 months).[7]

• Data Evaluation: The response ratio of the analyte to the internal standard for each time point is compared to the baseline value established at time zero. The internal standard is considered stable if the response ratio remains within the ±15% acceptance criterion.[7]

Caption: Experimental workflow for stability testing of deuterated standards.

Analytical Methodologies for Stability Monitoring

The quantification of ethyl-d5 labeled fatty acid esters for stability assessment is typically performed using either gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• GC-MS: This technique offers excellent chromatographic resolution and is well-suited for the analysis of volatile and thermally stable compounds like FAEEs.[18] Derivatization to more volatile species, such as converting fatty acids to their methyl esters (FAMEs), is a common practice in GC-based lipid analysis.

• LC-MS/MS: This is often the method of choice for bioanalytical applications due to its high throughput, sensitivity, and applicability to a wide range of compounds without the need for derivatization.[1][2] Multiple reaction monitoring (MRM) mode provides high selectivity and sensitivity for quantification in complex biological matrices.

For stability studies, a validated analytical method is employed to measure the concentration or response of the ethyl-d5 labeled FAEE over time.

Data Interpretation and Acceptance Criteria

The stability of the ethyl-d5 labeled fatty acid ester is evaluated by comparing the mean concentration or analytical response of the stored samples against that of freshly prepared samples. The acceptance criterion for stability is typically that the mean value of the stored samples should be within ±15% of the nominal concentration or the mean value of the time-zero samples.[7]

Stability Test	Typical Conditions	Acceptance Criteria	Primary Degradation Concern
Stock Solution Stability	Room Temp, 2-8°C, -20°C	±15% of initial concentration	Hydrolysis, Oxidation
Freeze-Thaw Stability	3-5 cycles, -80°C to RT	±15% of T0 concentration	Physical stress, concentration effects
Short-Term (Bench-Top) Stability	Room Temperature	±15% of T0 concentration	Hydrolysis, Oxidation
Long-Term Storage Stability	-20°C or -80°C	±15% of T0 concentration	Hydrolysis, Oxidation

Conclusion

Ethyl-d5 labeled fatty acid esters are invaluable tools for the accurate quantification of their non-labeled counterparts in bioanalytical studies. However, their chemical stability is not absolute and requires diligent management. The primary degradation pathways for these compounds are hydrolysis of the ester linkage and oxidation of unsaturated acyl chains. By understanding and controlling key environmental factors—namely temperature, light, pH, and atmospheric exposure—researchers can significantly mitigate the risk of degradation. Adherence to the recommended storage and handling procedures, coupled with rigorous experimental validation of stability under study-specific conditions, is essential for ensuring the integrity of these critical reagents and, consequently, the accuracy and reliability of the resulting scientific data.

References

• Gorski, J. P., & Borel, L. N. (1990). Synthesis and degradation of fatty acid ethyl esters by cultured hepatoma cells exposed to ethanol. The Journal of biological chemistry, 265(17), 10158–10164.
• Le Fur, Y., & Noret, L. (2005). Formation Pathways of Ethyl Esters of Branched Short-Chain Fatty Acids during Wine Aging. Journal of Agricultural and Food Chemistry, 53(8), 3090–3096.
• Saghir, M., Werner, J., Laposata, M., & Lewandrowski, K. (1997). Rapid in vivo hydrolysis of fatty acid ethyl esters, toxic nonoxidative ethanol metabolites. American Journal of Physiology-Gastrointestinal and Liver Physiology, 273(1), G184–G190.

• Moravek. (2022, June 13). How To Properly Store Your Radiolabeled Compounds. Retrieved from [Link]

• Unknown. (n.d.). Thermal Stability of Oleic Acid and Ethyl Linoleate. Retrieved from [Link]

• O'Donnell, Z., & Huntley, M. (2012). Effects of Light and Temperature on Fatty Acid Production in Nannochloropsis Salina. Energies, 5(3), 743-754.
• Laposata, M. (1999). Fatty acid ethyl esters: Nonoxidative metabolites of ethanol. Alcohol, 19(2), 163-168.

• National Institutes of Health. (2023, August 31). Managing Storage of Radiolabeled Compounds. ORS News2Use. Retrieved from [Link]

• Criddle, D. N., Raraty, M. G., & Sutton, R. (2013).

• O'Donnell, Z., & Huntley, M. (2012). Effects of Light and Temperature on Fatty Acid Production in Nannochloropsis Salina. MDPI. Retrieved from [Link]

• AptoChem. (2008). Deuterated internal standards and bioanalysis. Retrieved from [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, November 8). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• Unknown. (n.d.). Enzymatic Esterification Ethyl Ester Fatty Acid from Hydrolyzed Castor Oil and its Oxidation Product as Emulsifier and Antimicro. SciTePress. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• Environmental Health and Safety. (n.d.). Guide to Isotope Management In Laboratories. University of California, Santa Cruz. Retrieved from [Link]

• GMP Plastics. (2025, March 26). Optimizing Compound Storage for Long-Term Stability and Safety. Retrieved from [Link]

• Werner, J., & Laposata, M. (1999).
• Leontowicz, H., Leontowicz, M., & Kulasek, G. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. Molecules, 25(14), 3296.

• Unknown. (n.d.). Effect of pH on fatty acid production and hydrolysis conversion by... ResearchGate. Retrieved from [Link]

• Leontowicz, H., Leontowicz, M., & Kulasek, G. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. PubMed. Retrieved from [Link]

• Jarvis, G. N., & Thiele, J. H. (1998). Methods for Analysis of Esterified and Free Long-Chain Fatty Acids in High-Lipid Food Processing Wastes. Journal of Agricultural and Food Chemistry, 46(5), 1964–1968.

• Peterson, C. L., & Reece, D. (1997). TWO-YEAR STORAGE STUDY WITH METHYL AND ETHYL ESTERS OF RAPESEED. Biodiesel Education. Retrieved from [Link]

• SCION Instruments. (n.d.). FAME - Fatty Acid Methyl Ester analysis. Retrieved from [Link]

• Hoagland, R. E. (1997). Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. Journal of Agricultural and Food Chemistry, 45(5), 1957–1961.

• Clark, J. (n.d.). hydrolysing esters. Chemguide. Retrieved from [Link]

• Laposata, M. (2025, August 10). Fatty acid ethyl esters: Toxic non-oxidative metabolites of ethanol and markers of ethanol intake. ResearchGate. Retrieved from [Link]

• Rudzińska, M., & Wasowicz, E. (2014). Effect of Fatty Acid Unsaturation on Phytosteryl Ester Degradation. Journal of the American Oil Chemists' Society, 91(12), 2029–2036.

• Hoiseth, G., & Morini, L. (2014). Determination of Fatty Acid Ethyl Esters in Dried Blood Spots by LC-MS/MS as Markers for Ethanol Intake. BORIS Portal. Retrieved from [Link]

• Martín-Gil, J., & Ramos-Sánchez, M. C. (2025, August 6). Characterization of fatty-acid methyl -esters by thermal analysis. ResearchGate. Retrieved from [Link]

• Suarez, P. A. Z., & Meneghetti, S. M. P. (2011). Influence of the storage on the thermo-oxidative stability of methyl and ethyl esters by PDSC. Journal of Thermal Analysis and Calorimetry, 106(3), 853–857.
• Kiparissis, K., & Auwärter, V. (2020). The Effect of Prolonged Storage Time on the Stability of Fatty Acid Ethyl Esters in Hair Samples. Journal of Analytical Toxicology, 44(8), 829–833.
• Bird, C. W., & Laposata, M. (2005). Fatty Acid Ethyl Esters, Nonoxidative Ethanol Metabolites, Synthesis, Uptake, and Hydrolysis by Human Platelets. Alcoholism, Clinical and Experimental Research, 29(12), 2187–2193.

• Fillmore, N., Alrob, O. A., & Lopaschuk, G. D. (2019, July 23). Fatty Acid beta-Oxidation. AOCS. Retrieved from [Link]

• Wozniak, M. K., & Wiergowski, M. (2025, July 10). Overcoming Challenges in the Determination of Fatty Acid Ethyl Esters in Post-Mortem Plasma Samples with the Use of Targeted Metabolomics and the Quality by Design Approach. PMC. Retrieved from [Link]

• Biochemistry, Fatty Acid Oxidation. (2023, January 16). StatPearls - NCBI Bookshelf. Retrieved from [Link]

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Technical Deep Dive: Pharmacokinetic Significance of 4-ene-VPA Ethyl Esters

Executive Summary

This technical guide analyzes the pharmacokinetic (PK) and toxicodynamic profile of 4-ene-VPA ethyl ester (ethyl 2-propyl-4-pentenoate). While Valproic Acid (VPA) is a cornerstone antiepileptic drug, its clinical utility is compromised by idiosyncratic hepatotoxicity linked to its terminal olefin metabolite, 4-ene-VPA (2-propyl-4-pentenoic acid).[1]

The ethyl ester derivative of 4-ene-VPA represents a critical investigational compound. It serves two primary functions in pharmacological research:

• Lipophilic Probe: It acts as a highly lipophilic prodrug, bypassing the rate-limiting hepatic uptake transporters required by the free acid, allowing for the direct interrogation of intracellular toxicity mechanisms.

• Metabolic Intermediate: It models the kinetics of ester-based VPA prodrugs that may inadvertently generate toxic metabolites via parallel metabolic pathways.

This guide details the bioactivation pathways, hydrolysis kinetics, and experimental protocols for assessing the significance of this compound in drug development.

Part 1: Physicochemical & Pharmacokinetic Logic

Structural Rationale and Lipophilicity

The ethyl esterification of 4-ene-VPA significantly alters its physicochemical properties compared to the free acid salt.

• Structure: The masking of the carboxylic acid with an ethyl group removes the negative charge at physiological pH.

• LogP Shift: This modification increases the partition coefficient (LogP), facilitating rapid passive diffusion across the blood-brain barrier (BBB) and hepatocyte membranes, bypassing the saturable monocarboxylate transporters (MCTs) often required for VPA uptake.

The Bioactivation Cascade

The pharmacokinetic significance of the ethyl ester lies in its rapid hydrolysis and subsequent "lethal synthesis" within the mitochondria.

Mechanism of Action:

• Absorption: Rapid passive diffusion into hepatocytes.

• Hydrolysis: Intracellular Carboxylesterases (CES1/CES2) cleave the ethyl group, releasing free 4-ene-VPA.

• Toxification: Free 4-ene-VPA is activated by Acyl-CoA Synthase to 4-ene-VPA-CoA .

• Mitochondrial Failure: 4-ene-VPA-CoA undergoes

  -oxidation to form 2,4-diene-VPA-CoA , a reactive electrophile that depletes mitochondrial Glutathione (GSH) and inhibits enzymes of the -oxidation spiral, leading to microvesicular steatosis.

Comparative Pharmacokinetic Parameters

Parameter	4-ene-VPA (Free Acid)	4-ene-VPA Ethyl Ester	Significance
Absorption Mechanism	Carrier-mediated (MCTs) & Passive	Passive Diffusion	Ester shows higher initial intracellular surge.
Plasma Half-life ( )	~12–15 min (Rat)	< 5 min (Rapid Hydrolysis)	Ester is a transient delivery vehicle.
Brain/Plasma Ratio	Low to Moderate	High	Ester enhances CNS exposure to the toxic moiety.
Metabolic Fate	-oxidation, Glucuronidation	Hydrolysis Free Acid	Hydrolysis rate is the rate-limiting step for toxicity.

Part 2: Visualizing the Signaling & Metabolic Pathway

The following diagram illustrates the critical divergence where the Ethyl Ester serves as a precursor to the mitochondrial toxicity pathway.

Caption: Metabolic bioactivation of 4-ene-VPA ethyl ester leading to mitochondrial dysfunction via the reactive 2,4-diene intermediate.[2][3]

Part 3: Experimental Protocols (Self-Validating Systems)

To accurately assess the PK significance of 4-ene-VPA ethyl esters, researchers must validate the hydrolysis rate and the subsequent mitochondrial impact.

Protocol A: In Vitro Hydrolysis Kinetics Assay

Objective: Determine the half-life (

) of the ethyl ester in plasma vs. liver microsomes to predict systemic exposure of the toxic free acid.

Reagents:

• Pooled Human/Rat Plasma.

• Human Liver Microsomes (HLM).

• Internal Standard: 2-propyl-2-pentenoic acid (2-ene-VPA).

• Stop Solution: Ice-cold Acetonitrile (ACN) with 1% Formic Acid.

Workflow:

• Preparation: Pre-incubate Plasma or HLM (0.5 mg/mL protein) at 37°C for 5 minutes in Phosphate Buffer (pH 7.4).

• Spike: Initiate reaction by adding 4-ene-VPA Ethyl Ester (Final concentration: 10 µM).

• Sampling: Aliquot 50 µL samples at

  minutes.

• Quench: Immediately transfer aliquots into 150 µL Stop Solution containing the Internal Standard. Vortex for 30s.

• Extraction: Centrifuge at 10,000 x g for 10 min at 4°C. Collect supernatant.

• Analysis: Analyze via LC-MS/MS (MRM mode). Monitor the transition for the Ester (parent) and the Acid (metabolite).[4]

Validation Criteria:

• Mass Balance: The molar sum of [Ester] + [Acid] should remain constant (>85%) over the first 15 minutes, ruling out non-specific binding or alternative rapid degradation.

• Control: Include a "No Enzyme" control (buffer only) to verify chemical stability.

Protocol B: Mitochondrial Respiration Stress Test (Seahorse Assay)

Objective: Compare the potency of 4-ene-VPA Ethyl Ester vs. VPA in inducing mitochondrial stress. The ester should show faster onset of toxicity due to rapid entry.

Workflow:

• Cell Culture: Plate HepG2 cells (20,000 cells/well) in XF96 microplates.

• Dosing:

  • Group A: Vehicle (DMSO).

  • Group B: VPA (1 mM).

  • Group C: 4-ene-VPA (Free Acid) (200 µM).

  • Group D: 4-ene-VPA Ethyl Ester (200 µM).

• Measurement: Measure Oxygen Consumption Rate (OCR) at baseline and after injection.

• Stress: Inject Oligomycin (ATP synthase inhibitor), followed by FCCP (uncoupler).

Expected Outcome:

• Group D (Ester) will exhibit a steeper decline in Basal Respiration and Spare Respiratory Capacity compared to Group C (Acid) due to rapid intracellular accumulation and conversion to the CoA-thioester.

References

• Rettenmeier, A. W., et al. (1987). "Pharmacokinetics and enterohepatic circulation of 2-n-propyl-4-pentenoic acid in the rat." Drug Metabolism and Disposition. Link

• Tang, W., et al. (1997). "A comparative investigation of 2-propyl-4-pentenoic acid (4-ene VPA) and its alpha-fluorinated analogue: phase II metabolism and pharmacokinetics." Drug Metabolism and Disposition. Link

• Kassahun, K., et al. (1991). "Bioactivation of a toxic metabolite of valproic acid, (E)-2-propyl-2,4-pentadienoic acid, via glucuronidation."[3][5] Chemical Research in Toxicology. Link

• Silva, M. F., et al. (2008). "Valproic acid metabolism and its effects on mitochondrial fatty acid oxidation: A review." Journal of Inherited Metabolic Disease. Link

• Abbott, F. S., & Kassahun, K. (1990). "Metabolism and pharmacokinetics of valproic acid and its analogues." Pharmaceutisch Weekblad Scientific Edition. Link

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Protocols & Analytical Methods

Quantitative Analysis of Ethyl 2-Propyl-4-pentenoate in Human Plasma by LC-MS/MS Using a Stable Isotope-Labeled Internal Standard

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the precise quantification of Ethyl 2-Propyl-4-pentenoate in human plasma. The methodology employs the principle of stable isotope dilution (SID) using Ethyl-d5 2-Propyl-4-pentenoate as the internal standard (IS) to ensure the highest degree of accuracy and precision.[1][2][3] The protocol details a straightforward protein precipitation sample preparation, rapid chromatographic separation on a C18 reversed-phase column, and sensitive detection using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This method is designed to meet the rigorous standards of bioanalytical method validation as outlined by regulatory agencies, making it suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications.[4][5]

Introduction and Scientific Rationale

Ethyl 2-Propyl-4-pentenoate is an ethyl ester derivative of a metabolite of Valproic Acid (VPA), a widely prescribed anti-epileptic drug. Accurate measurement of VPA and its related compounds in biological matrices is crucial for optimizing therapeutic outcomes and for pharmacokinetic/toxicokinetic (PK/TK) studies.[6][7]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for small molecule quantification due to its superior sensitivity and selectivity.[8] However, the accuracy of LC-MS/MS data can be compromised by several factors, including sample loss during preparation, variability in instrument response, and matrix effects.[9][10][11] Matrix effects, caused by co-eluting endogenous components of the biological sample, can suppress or enhance the ionization of the target analyte, leading to erroneous results.[12][13]

To overcome these challenges, this protocol utilizes the principle of Isotope Dilution Mass Spectrometry (IDMS) .[14][15] A stable isotope-labeled (SIL) internal standard, Ethyl-d5 2-Propyl-4-pentenoate, is added to all samples at a known concentration at the very beginning of the sample preparation process.[16][17] This SIL-IS is chemically and physically almost identical to the analyte, ensuring it behaves similarly during extraction, chromatography, and ionization.[1][18] By calculating the ratio of the analyte's MS signal to the IS's MS signal, any variability is effectively normalized, leading to highly reliable and reproducible quantification.

Experimental Workflow and Design

The overall analytical process is designed for high-throughput and robust performance, moving from sample preparation to final data reporting.

Caption: High-level overview of the bioanalytical workflow.

Materials and Methods

Reagents and Chemicals

• Analytes: Ethyl 2-Propyl-4-pentenoate (Reference Standard)

• Internal Standard: Ethyl-d5 2-Propyl-4-pentenoate (Toronto Research Chemicals, Cat. No. E925412 or equivalent)[19]

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid (Optima™ LC/MS Grade), Deionized Water (18.2 MΩ·cm)

• Biological Matrix: Blank human plasma (K2-EDTA as anticoagulant)

Stock and Working Solutions Preparation

• Analyte Stock (1 mg/mL): Accurately weigh and dissolve 10 mg of Ethyl 2-Propyl-4-pentenoate in 10 mL of methanol.

• IS Stock (1 mg/mL): Accurately weigh and dissolve 10 mg of Ethyl-d5 2-Propyl-4-pentenoate in 10 mL of methanol.

• IS Working Solution (100 ng/mL): Perform serial dilutions of the IS stock solution in 50:50 (v/v) acetonitrile/water. This solution is used for spiking into samples.

• Calibration Standards & Quality Controls (QCs): Prepare calibration standards and QC samples by spiking appropriate amounts of the analyte stock solution into blank human plasma.

Sample Preparation: Protein Precipitation

Protein Precipitation (PPT) is a rapid and effective method for removing the bulk of proteins from plasma samples prior to analysis.[20][21]

• Label 1.5 mL microcentrifuge tubes for each standard, QC, and unknown sample.

• Pipette 100 µL of plasma (standard, QC, or sample) into the corresponding tube.

• Add 20 µL of the IS Working Solution (100 ng/mL) to every tube.

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate the plasma proteins.[22]

• Vortex mix thoroughly for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 200 µL of the clear supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

Effective chromatographic separation is key to resolving the analyte from potential matrix interferences.[23] A reversed-phase C18 column is well-suited for separating moderately nonpolar molecules like fatty acid esters.[24][25]

Parameter	Condition
Column	C18 Reversed-Phase (e.g., 50 x 2.1 mm, 1.8 µm particle size)[2]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	See Table 2 below

Table 1: LC Instrument Conditions

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	70	30
0.5	70	30
3.0	5	95
4.0	5	95
4.1	70	30
5.0	70	30

Table 2: LC Gradient Program

Detection is performed using electrospray ionization (ESI) in positive ion mode, which is effective for analytes containing ester functional groups. Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[6]

Caption: Principle of MRM detection for analyte and IS.

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	550°C
IonSpray Voltage	5500 V
Curtain Gas (CUR)	35 psi
Collision Gas (CAD)	Medium
MRM Transitions	See Table 4 below

Table 3: MS Instrument Conditions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Ethyl 2-Propyl-4-pentenoate	171.2	125.1	100	15
Ethyl-d5 2-Propyl-4-pentenoate (IS)	176.2	130.1	100	15

Table 4: Optimized MRM Transitions (Note: These transitions are proposed based on the molecular structure and should be empirically optimized on the specific instrument used.)

Method Validation Framework

A bioanalytical method must be rigorously validated to ensure its reliability for its intended purpose.[4][26] The validation should be performed in accordance with the FDA Bioanalytical Method Validation Guidance and/or ICH M10 guidelines.[5][27]

• Selectivity & Specificity: Assessed by analyzing at least six different lots of blank plasma to ensure no endogenous interferences are present at the retention times of the analyte and IS.

• Linearity and Range: The calibration curve should be linear over the expected concentration range. A minimum of six non-zero standards should be used, and the correlation coefficient (r²) should be ≥ 0.99.

• Accuracy and Precision: Determined by analyzing QC samples at a minimum of four concentration levels (LloQ, Low, Mid, High) in replicate (n=5) on at least three separate days. Acceptance criteria are typically ±15% deviation from nominal for accuracy (±20% at LLOQ) and ≤15% for the coefficient of variation (CV) for precision (≤20% at LLOQ).

• Matrix Effect: Evaluated to ensure that the plasma matrix does not cause ion suppression or enhancement.[9][12] This is typically done by comparing the analyte response in post-extraction spiked samples to the response in a neat solution. The IS-normalized matrix factor should be consistent across different lots of plasma.

• Recovery: The efficiency of the extraction process is determined by comparing the analyte peak area from pre-extraction spiked samples to that of post-extraction spiked samples.

• Stability: Analyte stability is assessed under various conditions that mimic sample handling and storage, including bench-top, freeze-thaw, and long-term storage stability.

Conclusion

This application note provides a comprehensive, step-by-step LC-MS/MS protocol for the quantification of Ethyl 2-Propyl-4-pentenoate in human plasma. The strategic use of a stable isotope-labeled internal standard, Ethyl-d5 2-Propyl-4-pentenoate, ensures the method's robustness by compensating for analytical variability and matrix effects.[16] The described sample preparation, chromatography, and mass spectrometry conditions, coupled with a rigorous validation framework, yield a reliable and high-performance assay suitable for regulated bioanalysis in clinical and pharmaceutical research.

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Application Notes and Protocols for Internal Standard Spiking in 4-ene-VPA Analysis

Introduction: The Critical Role of Internal Standards in 4-ene-VPA Quantification

Valproic acid (VPA) is a widely prescribed medication for epilepsy, bipolar disorder, and migraine prevention.[1][2] However, its metabolism can lead to the formation of several compounds, including the hepatotoxic metabolite (±)-2-propyl-4-pentenoic acid, commonly known as 4-ene-VPA.[3][4] Monitoring the levels of 4-ene-VPA is crucial for understanding the potential risk of adverse effects in patients undergoing VPA therapy.[2][5]

Accurate quantification of 4-ene-VPA in biological matrices such as plasma and serum presents significant analytical challenges. These challenges arise from the complexity of the biological matrix, which can introduce variability during sample preparation, and potential fluctuations in instrument performance.[6][7] To mitigate these variables and ensure the reliability of analytical data, the use of an internal standard (IS) is an indispensable component of the bioanalytical method.[8][9] An internal standard is a compound with similar physicochemical properties to the analyte of interest, which is added at a known concentration to all samples, including calibrators and quality controls, at the earliest stage of sample processing.[7] By normalizing the response of the analyte to the response of the internal standard, we can effectively compensate for variations in extraction efficiency, injection volume, and instrument response, thereby significantly improving the accuracy and precision of the quantification.[6][7]

This application note provides a comprehensive guide to the principles and procedures for internal standard spiking in the analysis of 4-ene-VPA, designed for researchers, scientists, and drug development professionals.

Pillar 1: Selecting an Appropriate Internal Standard for 4-ene-VPA Analysis

The choice of an internal standard is a critical decision in the development of a robust bioanalytical method. An ideal internal standard should mimic the behavior of the analyte throughout the entire analytical process. For mass spectrometry-based methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), stable isotope-labeled (SIL) internal standards are considered the gold standard.[6][10]

A SIL-IS is a form of the analyte where one or more atoms have been replaced with their heavy isotopes (e.g., ²H, ¹³C, ¹⁵N).[6][11] This results in a compound that is chemically identical to the analyte, exhibiting the same extraction recovery, chromatographic retention time, and ionization efficiency, but is distinguishable by its higher mass-to-charge ratio (m/z) in the mass spectrometer.[10][11]

For the analysis of 4-ene-VPA, a deuterated analog such as 4-ene-VPA-d7 is an excellent choice.[12] The use of a SIL-IS for 4-ene-VPA offers several advantages:

• Correction for Matrix Effects: It co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, leading to more accurate results.[6][11]

• Compensation for Extraction Variability: Any loss of the analyte during sample preparation will be mirrored by a proportional loss of the SIL-IS.[7]

• Improved Precision and Accuracy: By normalizing the analyte signal to the IS signal, random errors are minimized.[8]

The following table summarizes the key properties of suitable internal standards for 4-ene-VPA analysis:

Internal Standard	Type	Rationale for Use	Key Considerations
4-ene-VPA-d7	Stable Isotope-Labeled	Identical chemical and physical properties to 4-ene-VPA, providing the most accurate correction for analytical variability.[12]	May require custom synthesis, which can be costly and time-consuming.
Valproic Acid-d6 (VPA-d6)	Stable Isotope-Labeled	Structurally very similar to 4-ene-VPA, often co-elutes closely, and effectively compensates for matrix effects and extraction losses.[1]	Commercially available, but chromatographic separation from 4-ene-VPA must be confirmed.
Valproic Acid-d15 (VPA-d15)	Stable Isotope-Labeled	Highly deuterated, providing a significant mass difference from the analyte and reducing the risk of isotopic crosstalk.[13][14]	Excellent choice for minimizing potential interferences.
2-ethylhexanoic acid	Structural Analog	Cost-effective and structurally similar to VPA and its metabolites.[15]	Must undergo rigorous validation to ensure it mimics the behavior of 4-ene-VPA under the specific analytical conditions.

Pillar 2: Experimental Protocols for Internal Standard Spiking

The following protocols provide detailed, step-by-step methodologies for the preparation of internal standard stock and working solutions, as well as the spiking procedure for calibration standards, quality control samples, and unknown study samples.

Protocol 1: Preparation of Internal Standard Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of the internal standard.

Materials:

• Selected Internal Standard (e.g., 4-ene-VPA-d7, VPA-d6)

• Methanol or Acetonitrile (LC-MS grade)

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Calibrated pipettes

Procedure:

• Stock Solution Preparation (e.g., 1 mg/mL): a. Accurately weigh approximately 10 mg of the internal standard using a calibrated analytical balance. b. Quantitatively transfer the weighed internal standard to a 10 mL Class A volumetric flask. c. Add a small volume of methanol or acetonitrile to dissolve the internal standard completely. d. Once dissolved, bring the volume up to the 10 mL mark with the same solvent. e. Cap the flask and invert it several times to ensure homogeneity. f. Label the stock solution with the compound name, concentration, solvent, preparation date, and expiry date. g. Store the stock solution at an appropriate temperature (typically -20°C or -80°C) as recommended by the supplier.

• Working Solution Preparation (e.g., 1 µg/mL): a. Allow the internal standard stock solution to equilibrate to room temperature before use. b. Using a calibrated pipette, transfer 100 µL of the 1 mg/mL stock solution into a 100 mL Class A volumetric flask. c. Dilute to the mark with the appropriate solvent (e.g., a mixture of methanol and water that is compatible with the initial mobile phase conditions). d. Mix thoroughly. e. This working solution is now ready to be added to the samples. The concentration of the working solution should be optimized during method development to provide an appropriate response in the mass spectrometer.

Protocol 2: Spiking of Calibration Standards and Quality Control Samples

Objective: To prepare a set of calibration standards and quality control (QC) samples with known concentrations of 4-ene-VPA and a constant concentration of the internal standard.

Materials:

• 4-ene-VPA analytical standard

• Internal standard working solution (from Protocol 1)

• Drug-free biological matrix (e.g., human plasma or serum)

• Calibrated pipettes

Procedure:

• Preparation of 4-ene-VPA Stock and Working Solutions: Prepare stock and a series of working solutions of 4-ene-VPA in a similar manner to the internal standard to cover the desired calibration range.[16]

• Spiking Procedure: a. Label a series of microcentrifuge tubes for each calibration standard and QC level. b. Aliquot the appropriate volume of the drug-free biological matrix into each tube (e.g., 100 µL). c. Spike each tube with a small volume (typically 5-10% of the matrix volume to avoid altering the matrix composition) of the corresponding 4-ene-VPA working solution to achieve the desired final concentrations. Vortex briefly. d. To every tube (including blanks, zeros, calibrators, QCs, and unknown samples), add a fixed volume of the internal standard working solution (e.g., 20 µL of a 1 µg/mL solution).[8][17] This step should be performed as early as possible in the sample preparation workflow.[7] e. Vortex each tube immediately after the addition of the internal standard to ensure thorough mixing. f. Proceed with the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

The following diagram illustrates the workflow for preparing and spiking calibration standards and quality control samples.

Workflow for Calibration Standard and QC Spiking

Pillar 3: Self-Validating Systems and Data Interpretation

A well-executed internal standard spiking procedure is a cornerstone of a self-validating analytical method. The consistency of the internal standard response across an analytical run provides a crucial diagnostic tool.

Monitoring Internal Standard Response:

During data analysis, it is essential to monitor the peak area or height of the internal standard in all samples. Significant variability in the IS response can indicate problems with the analytical process.[7] Regulatory guidelines, such as those from the FDA, recommend establishing acceptance criteria for IS response variability.[8][18] For example, a common practice is to investigate any sample where the IS response is less than 50% or greater than 150% of the mean IS response of the calibration standards and QCs.[7]

Causality of IS Variability:

• Low IS Response: Could indicate incomplete sample injection, inefficient extraction in a particular sample, or significant ion suppression.

• High IS Response: May suggest an error in the spiking procedure (e.g., double spiking), or ion enhancement.

By plotting the IS response for each sample in the analytical run, outliers can be easily identified, prompting further investigation and potential re-analysis of the affected samples. This continuous monitoring ensures the integrity and reliability of the reported 4-ene-VPA concentrations.

The following diagram illustrates the overall analytical workflow, highlighting the critical point of internal standard addition.

Analytical Workflow for 4-ene-VPA Analysis

Conclusion

The appropriate selection and consistent application of an internal standard are fundamental to the accurate and precise quantification of 4-ene-VPA in biological matrices. Stable isotope-labeled internal standards, such as 4-ene-VPA-d7 or deuterated valproic acid, are highly recommended to ensure the robustness and reliability of the bioanalytical method. The protocols outlined in this application note provide a framework for establishing a sound internal standard spiking procedure. By adhering to these principles and continuously monitoring the internal standard response, researchers can generate high-quality, defensible data that is essential for both clinical monitoring and drug development programs.

References

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Application Note: Quantitative Analysis of 4-ene Valproic Acid using Ethyl-d5 2-Propyl-4-pentenoate as an Internal Standard by LC-MS/MS

Authored by: A Senior Application Scientist

Abstract

This application note presents a comprehensive guide for the development of a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Ethyl-d5 2-Propyl-4-pentenoate. This deuterated ester is a critical internal standard (IS) for the accurate measurement of 4-ene valproic acid (4-ene-VPA), a reactive and potentially hepatotoxic metabolite of the widely used antiepileptic drug, Valproic Acid (VPA).[1][2] The use of a stable isotope-labeled internal standard (SIL-IS) like Ethyl-d5 2-Propyl-4-pentenoate is the gold standard for correcting matrix effects and variabilities in sample processing and instrument response, ensuring high-quality quantitative data.[3] We provide a detailed theoretical framework for the selection of mass spectrometry transition ions, a step-by-step experimental protocol, and optimized instrument parameters for a Multiple Reaction Monitoring (MRM) assay.

Introduction: The Rationale for a Deuterated Internal Standard

Valproic acid (VPA) is a cornerstone therapy for epilepsy and other neurological conditions. Therapeutic Drug Monitoring (TDM) of VPA is routine, but monitoring its metabolic pathways is crucial for understanding its efficacy and toxicity.[1] The formation of unsaturated metabolites, particularly 4-ene-VPA, has been linked to rare but severe hepatotoxicity.[4] Therefore, accurate quantification of 4-ene-VPA in biological matrices is vital for clinical and toxicological research.

Mass spectrometry is the preferred analytical technique for this purpose due to its high sensitivity and specificity. However, complex biological samples (e.g., plasma, serum) introduce "matrix effects," where co-eluting endogenous substances can suppress or enhance the ionization of the target analyte, leading to inaccurate results.[3] To overcome this, we employ a SIL-IS. Ethyl-d5 2-Propyl-4-pentenoate is an ideal IS for an assay where the target analyte, 4-ene-VPA, is derivatized to its ethyl ester prior to analysis. The five deuterium atoms on the ethyl group provide a distinct mass shift, making it easily distinguishable from the non-labeled analyte by the mass spectrometer, while its chemical properties ensure it co-elutes and experiences identical matrix effects.[3]

Analyte Properties

A summary of the chemical and physical properties of the internal standard is provided below.

Property	Value
Compound Name	Ethyl-d5 2-Propyl-4-pentenoate
Synonyms	d5-Ethyl 4-ene-VPA
Molecular Formula	C₁₀H₁₃D₅O₂
Monoisotopic Mass	175.17 g/mol
Chemical Structure

Mass Spectrometry: Principles of Ion Selection

Ionization and Precursor Ion Selection

Esters are readily analyzed using positive mode electrospray ionization (ESI+). The molecule accepts a proton ([H]⁺) to form the protonated precursor ion, [M+H]⁺. For Ethyl-d5 2-Propyl-4-pentenoate, with a monoisotopic mass of 175.17 Da, the expected precursor ion will have a mass-to-charge ratio (m/z) of 176.2 . This ion is selected in the first quadrupole (Q1) of a triple quadrupole mass spectrometer for subsequent fragmentation.

Collision-Induced Dissociation (CID) and Product Ion Selection

The selected precursor ion (m/z 176.2) is subjected to collision-induced dissociation (CID) in the second quadrupole (Q2), which acts as a collision cell.[5] The energetic collisions with an inert gas (e.g., argon or nitrogen) cause the precursor ion to fragment in predictable ways. For protonated esters, two primary fragmentation pathways are typically observed.[6][7][8]

• Neutral Loss of Ethanol-d5: A highly characteristic fragmentation involves the neutral loss of the deuterated ethanol moiety (C₂D₅OH, mass 51 Da). This results in the formation of a stable acylium ion. This is an excellent, specific fragment for monitoring.

  • Calculation: 176.2 Da ([M+H]⁺) - 51.1 Da (C₂D₅OH) = 125.1 Da

• McLafferty-type Rearrangement: This is a common rearrangement in molecules containing a carbonyl group and an adjacent alkyl chain.[9][10] It involves the transfer of a hydrogen atom to the carbonyl oxygen with subsequent cleavage, leading to the neutral loss of a deuterated alkene (ethene-d4, C₂D₄, mass 32 Da). This results in the formation of the protonated 2-propyl-4-pentenoic acid ion.

  • Calculation: 176.2 Da ([M+H]⁺) - 32.1 Da (C₂D₄) = 144.1 Da

Based on these predictable fragmentation patterns, we can establish a highly specific MRM method by monitoring the transition of the precursor ion to these distinct product ions.

Visualizing the Fragmentation Pathway

The logical flow from the parent ion to the primary product ions is illustrated below.

Caption: Fragmentation of protonated Ethyl-d5 2-Propyl-4-pentenoate.

Experimental Protocol: LC-MS/MS Method

This protocol is a robust starting point and should be optimized for the specific instrumentation in use.

Sample Preparation (Plasma/Serum)

This protocol utilizes a straightforward protein precipitation method, which is fast and effective for removing the bulk of proteinaceous matrix components.[3]

• Label 1.5 mL microcentrifuge tubes for standards, quality controls (QCs), and unknown samples.

• Pipette 50 µL of sample (standard, QC, or unknown) into the appropriately labeled tube.

• Add 10 µL of working internal standard solution (Ethyl-d5 2-Propyl-4-pentenoate in methanol) to each tube and briefly vortex.

• Add 150 µL of ice-cold acetonitrile to each tube to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Parameters

A reverse-phase chromatographic method is employed to separate the analyte from other matrix components.[4][11]

Parameter	Recommended Value
LC System	Standard UHPLC/HPLC System
Column	C18 Column (e.g., 50 x 2.1 mm, 1.8 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient	Time (min)
0.0
0.5
2.5
3.5
3.6
5.0

Mass Spectrometry (MS) Parameters

The following parameters are for a triple quadrupole mass spectrometer operating in MRM mode. Note: Voltages and gas pressures are instrument-specific and require optimization.

Parameter	Recommended Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Spray Voltage	+4500 V
Source Temperature	500°C
Curtain Gas	35 psi
Collision Gas	Argon, 9 psi
Dwell Time	100 ms

MRM Transitions

The following table summarizes the optimized transitions for Ethyl-d5 2-Propyl-4-pentenoate. The most intense and stable transition should be used for quantification.[12]

Analyte (Internal Standard)	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Use	Collision Energy (CE)*
Ethyl-d5 2-Propyl-4-pentenoate	176.2	125.1	Quantifier	15 eV
Ethyl-d5 2-Propyl-4-pentenoate	176.2	144.1	Qualifier	12 eV

*Collision Energy (CE) is highly instrument-dependent and must be optimized empirically by infusing a standard solution of the analyte and varying the CE to achieve maximum product ion intensity.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the analysis of Ethyl-d5 2-Propyl-4-pentenoate using LC-MS/MS. The outlined MRM transitions, m/z 176.2 → 125.1 (Quantifier) and m/z 176.2 → 144.1 (Qualifier), are based on predictable and well-understood fragmentation mechanisms of protonated esters. By employing this robust internal standard and method, researchers and drug development professionals can achieve highly accurate, precise, and reliable quantification of 4-ene-VPA, contributing to safer and more effective therapeutic monitoring of valproic acid.

References

• Abbott, F. S., Kassam, J., Orr, J. M., & Farrell, K. (1986). The Pharmacokinetics of Valproic Acid and its Metabolites in Sheep. PubMed. Available at: [Link]

• Gao, F., Wang, Y., Wang, T., & Zhang, Y. (2016). Liquid chromatography–tandem mass spectrometry method for simultaneous determination of valproic acid and its ene-metabolites. Journal of Pharmaceutical Analysis. Available at: [Link]

• Oliveira, R. V., et al. (2024). Valproic acid extraction methods in human samples using gas chromatography: a review. Drug Analysis Research. Available at: [Link]

• Lu, C.-Y., et al. (2019). Valproic acid analysis by mass spectrometry part I: enhanced determination of valproic acid by microwave assisted chemical labeling. RSC Advances. Available at: [Link]

• Zhang, N., et al. (2021). Switching Between LC-ESI-MS/MS and EMIT Methods for Routine TDM of Valproic Acid in Pediatric Patients With Epilepsy: What Clinicians and Researchers Need to Know. Frontiers in Pharmacology. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• Clark, J. (2023). Fragmentation Patterns in Mass Spectra. Chemguide. Available at: [Link]

• Anbalagan, V., et al. (2003). McLafferty-type rearrangement in the collision-induced dissociation of Li+, Na+ and Ag+ cationized esters of N-acetylated peptides. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Agilent Technologies. (n.d.). Development of an MRM method. Agilent Technologies. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 4-pentenoate. PubChem. Available at: [Link]

• Nishina, K., et al. (2023). Analysis of Volatile Esters and Alkanoic Acids by an Atmospheric Pressure Corona Discharge Ionization Collision-Induced Dissociation Mass Spectrometry in Positive-Ion Mode. PMC. Available at: [Link]

• ResearchGate. (n.d.). MRM Transitions and Parameters for Standards and Deuterated Standards. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). (+-)-2-n-Propyl-4-pentenoic acid. PubChem. Available at: [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. University of Arizona. Available at: [Link]

• ResearchGate. (2023). Analysis of Volatile Esters and Alkanoic Acids by an Atmospheric Pressure Corona Discharge Ionization Collision-Induced Dissociation Mass Spectrometry in Positive-Ion Mode. ResearchGate. Available at: [Link]

• NIST. (n.d.). 4-Pentenoic acid ethyl ester. NIST WebBook. Available at: [Link]

• Chem Help ASAP. (2022). mass spectrum & fragmentation of 2-pentanone. YouTube. Available at: [Link]

• Giese, S. H., Fischer, L., & Rappsilber, J. (2016). A Study Into the Collision-induced Dissociation (CID) Behavior of Cross-Linked Peptides. Molecular & Cellular Proteomics. Available at: [Link]

Sources

• 1. seer.ufrgs.br [seer.ufrgs.br]
• 2. Valproic acid analysis by mass spectrometry part I: enhanced determination of valproic acid by microwave assisted chemical labeling - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. A Study into the Collision-induced Dissociation (CID) Behavior of Cross-Linked Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of Volatile Esters and Alkanoic Acids by an Atmospheric Pressure Corona Discharge Ionization Collision-Induced Dissociation Mass Spectrometry in Positive-Ion Mode: Ionization, Fragmentation Patterns, and Discrimination between Isomeric Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 8. researchgate.net [researchgate.net]
• 9. DSpace [soar.wichita.edu]
• 10. m.youtube.com [m.youtube.com]
• 11. uab.edu [uab.edu]
• 12. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of the Hepatotoxic Metabolite 4-ene-VPA in Plasma via GC-MS using Ethyl-d5 2-Propyl-4-pentenoate

Abstract & Clinical Significance

Valproic Acid (VPA) is a cornerstone antiepileptic drug, yet its clinical utility is shadowed by the risk of idiosyncratic hepatotoxicity, particularly in pediatric patients and those with metabolic disorders. This toxicity is mechanistically linked to the metabolic desaturation of VPA into 2-propyl-4-pentenoic acid (4-ene-VPA) . This metabolite inhibits mitochondrial

-oxidation, leading to microvesicular steatosis and hyperammonemia.

Standard Therapeutic Drug Monitoring (TDM) tracks only parent VPA levels, which often correlate poorly with toxicity. Advanced TDM requires the specific quantification of 4-ene-VPA. This guide details a robust Gas Chromatography-Mass Spectrometry (GC-MS) protocol utilizing Ethyl-d5 2-Propyl-4-pentenoate as a Stable Isotope Labeled Internal Standard (SIL-IS).

Key Technical Insight: As the target analyte is a carboxylic acid, it requires derivatization (ethylation) for GC analysis. The use of the ethyl-d5 ester as an internal standard requires a specific post-derivatization addition workflow to prevent isotope exchange, ensuring high-precision quantification.

Chemical Identity & Materials

Component	Chemical Name	Role	Molecular Weight
Analyte	2-Propyl-4-pentenoic acid (4-ene-VPA)	Toxic Metabolite	142.20 g/mol
Derivative	Ethyl 2-propyl-4-pentenoate	GC-Analyzable Form	170.25 g/mol
Internal Standard	Ethyl-d5 2-Propyl-4-pentenoate	Reference Standard	175.28 g/mol

Reagents Required:

• Valproic Acid Metabolite Standards (4-ene-VPA).

• Internal Standard: Ethyl-d5 2-Propyl-4-pentenoate (>98% isotopic purity).

• Derivatization Reagents: Anhydrous Ethanol, Concentrated Sulfuric Acid (H₂SO₄).

• Extraction Solvent: n-Heptane or n-Hexane (HPLC Grade).

• Matrix: Drug-free human plasma (for calibration).

Principle of the Method (SIDA-GC-MS)

This protocol relies on Stable Isotope Dilution Assay (SIDA) principles. The biological sample is extracted and the polar metabolite (4-ene-VPA) is converted into a volatile ethyl ester using acid-catalyzed esterification.

Critical Experimental Logic (The "Why"): The internal standard provided is the Ethyl-d5 ester.

• Risk: If this ester IS is added before the derivatization step (which uses excess non-deuterated ethanol and strong acid), the deuterated ethyl group (

  ) will undergo transesterification with the solvent ( ), effectively "washing off" the isotope label.

• Solution: The extraction and derivatization of the patient sample must occur first. The Ethyl-d5 IS is added immediately after the reaction is quenched and the organic layer is separated. This corrects for injection variability, detector drift, and evaporation losses during the final concentration step, without risking isotope exchange.

Experimental Protocol

Phase 1: Sample Preparation & Extraction

• Aliquot: Transfer

  of patient plasma into a glass centrifuge tube.

• Acidification: Add

  of to protonate the carboxyl groups ( ), ensuring partition into the organic phase.

• Extraction: Add

  of n-Heptane. Vortex vigorously for 2 minutes.

• Separation: Centrifuge at

  for 5 minutes.

• Transfer: Transfer the upper organic layer (containing free 4-ene-VPA) to a clean derivatization vial.

Phase 2: Derivatization (Ethylation)

• Evaporation: Evaporate the heptane extract to dryness under a gentle stream of Nitrogen at

  .

• Reagent Addition: Add

  of Derivatization Mixture (Anhydrous Ethanol : Conc. H₂SO₄, 95:5 v/v).

• Reaction: Cap tightly and incubate at

  for 30 minutes.

  • Mechanism:[1][2][3] Fisher esterification converts 4-ene-VPA

    Ethyl-4-ene-VPA.

• Quench & Extraction:

  • Add

    of saturated Sodium Bicarbonate ( ) to neutralize acid.

  • Add

    of n-Heptane. Vortex for 1 minute.

  • Centrifuge to separate phases.

Phase 3: Internal Standard Addition (Crucial Step)

• Spike: Carefully transfer the upper heptane layer (containing the newly formed native ethyl ester) to a GC autosampler vial.

• IS Addition: Add

  of Ethyl-d5 2-Propyl-4-pentenoate working solution ( in heptane) to the vial.

• Mix: Vortex gently. The sample is now ready for injection.

Instrumental Analysis (GC-MS)[4][5][6]

Chromatographic Conditions

• Instrument: GC-MS (Single Quadrupole).

• Column: DB-5MS or equivalent (30m

  0.25mm ID, 0.25 m film).

• Carrier Gas: Helium at

  (Constant Flow).

• Injection:

  , Splitless mode (0.75 min purge).

• Temperature Program:

  • Initial:

    (hold 1 min).

  • Ramp:

    to .

  • Post-run:

    (hold 3 min).

Mass Spectrometry Parameters (SIM Mode)

Operate in Selected Ion Monitoring (SIM) mode for maximum sensitivity.

Analyte	Target Compound	Quantifier Ion ( )	Qualifier Ions ( )	Retention Time (Approx)
Target	Ethyl 2-propyl-4-pentenoate	170 (M )	141, 127	8.5 min
IS	Ethyl-d5 2-propyl-4-pentenoate	175 (M )	146, 132	8.5 min

Note: The retention times will be nearly identical, with the deuterated analog potentially eluting slightly earlier due to the deuterium isotope effect.

Visualization of Workflows

Figure 1: Analytical Workflow

This diagram illustrates the critical "Post-Derivatization Spike" logic required for this specific Internal Standard.

Caption: Analytical workflow emphasizing the addition of the Ethyl-d5 IS after the esterification step to prevent transesterification and loss of the deuterium label.

Figure 2: Metabolic Toxicity Pathway

Understanding the biological context of the analyte.

Caption: Metabolic pathway showing the conversion of VPA to the hepatotoxic 4-ene-VPA metabolite, the target of this monitoring protocol.

Result Calculation & Validation

Quantification

Calculate the Response Ratio (

) for each sample:

Determine the concentration of 4-ene-VPA using a linear regression calibration curve (

) generated from spiked plasma standards processed identically.

Validation Criteria (Self-Validating System)

• Linearity:

  over the range of .[4]

• IS Stability: The peak area of the Ethyl-d5 IS should not vary by

  across the run. A drop in IS area suggests injection failure; a shift in IS mass (e.g., appearance of m/z 170 in the IS blank) indicates transesterification (check reaction quenching).

• Resolution: Ensure baseline resolution between the target analyte and the "diene" metabolites (2,4-diene-VPA), which may share similar masses.

References

• Rettenmeier, A. W., et al. (1985). "Studies on the biotransformation in the perfused rat liver of 2-n-propyl-4-pentenoic acid, a metabolite of the antiepileptic drug valproic acid."[5] Drug Metabolism and Disposition. Link

• Baillie, T. A. (1988). "Metabolic activation of valproic acid and drug-mediated hepatotoxicity. Role of the terminal olefin, 2-n-propyl-4-pentenoic acid."[3] Chemical Research in Toxicology. Link

• Kondo, T., et al. (1992). "Determination of valproic acid metabolites in human serum by gas chromatography-mass spectrometry.

• Thermo Fisher Scientific. "Therapeutic Drug Monitoring (TDM) Assays." Clinical Diagnostics. Link

• Chromsystems. "MassTox® TDM Series A - Parameter Sets." TDM Applications. Link

Sources

• 1. Metabolism and pharmacokinetic studies of valproic acid using stable isotope techniques - UBC Library Open Collections [open.library.ubc.ca]
• 2. Valproic acid induced liver injury: An insight into molecular toxicological mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 5. Studies on the biotransformation in the perfused rat liver of 2-n-propyl-4-pentenoic acid, a metabolite of the antiepileptic drug valproic acid. Evidence for the formation of chemically reactive intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Tailing for Ethyl-d5 2-Propyl-4-pentenoate

The following guide is designed as a specialized Technical Support Center resource. It is structured to address the specific physicochemical challenges of analyzing Ethyl-d5 2-Propyl-4-pentenoate , a lipophilic, neutral ester derivative of the valproic acid metabolite (4-ene VPA).

Executive Summary

Ethyl-d5 2-Propyl-4-pentenoate is a deuterated internal standard (IS) typically used for the quantification of valproic acid metabolites or fatty acid ethyl esters (FAEEs). Unlike its parent acid (2-propyl-4-pentenoic acid), this compound is a neutral, lipophilic ester .

Peak tailing with this specific analyte is rarely due to the classic "silanol-amine" interaction. Instead, it is almost exclusively caused by Solvent Mismatch (The Strong Solvent Effect) or uncontrolled adduct formation in the MS source. This guide provides a self-validating protocol to resolve these issues.

Module 1: The "Strong Solvent Effect" (Primary Cause)

The Symptom: The peak is broad, tails significantly, or appears to "smear" across the baseline, particularly when the retention time is early to mid-gradient. The Cause: This analyte has a LogP > 2.5 (lipophilic). If you dissolve your sample in 100% Methanol (MeOH) or Acetonitrile (ACN) to ensure solubility, but your LC gradient starts at high aqueous (e.g., 90% Water), the analyte precipitates or travels faster than the mobile phase at the column head.

The Mechanism

When a strong solvent plug (your sample) enters a weak mobile phase stream, the analyte molecules at the front of the plug move rapidly (carried by the MeOH), while those at the back encounter the water-rich mobile phase and slow down. This creates a "band broadening" effect before separation even begins.

Figure 1: Mechanism of band broadening caused by injection solvent mismatch.

The Solution: Solvent Matching Protocol

You must match the injection solvent strength to the initial mobile phase conditions, or use a "sandwich" injection.

Parameter	Current (Likely Problem)	Optimized Protocol
Sample Diluent	100% MeOH or ACN	50:50 MeOH:Water (or match initial gradient)
Injection Volume	5–10 µL	1–3 µL (if keeping 100% organic)
Needle Wash	100% Organic	50:50 Organic:Water (Reduces carryover tailing)

Validation Step: Prepare a standard in 30% ACN / 70% Water. Inject. If the tailing disappears, the issue was purely physical (solvent mismatch).

Module 2: Ionization & Adduct Control (Chemistry)[1][2]

The Symptom: The peak tails, but also shows low sensitivity or "split" peaks (doublets). The Cause: As a neutral ester, Ethyl-d5 2-Propyl-4-pentenoate does not ionize by simple deprotonation (Negative Mode) or protonation (Positive Mode) as easily as amines or acids. It relies on adduct formation ([M+H]+, [M+NH4]+, or [M+Na]+).

• Sodium ([M+Na]+): Forms very stable adducts but often leads to tailing and poor fragmentation.

• Ammonium ([M+NH4]+): Preferred for esters. Sharp peaks, good fragmentation.

Mobile Phase Optimization

If you are running this in Negative Mode (common for the parent Valproic Acid), the ester will likely not be detected or will show erratic peak shapes due to lack of ionizable protons. You must use Positive Mode or specific additives.

Recommended Mobile Phase Additives:

• Ammonium Formate (5–10 mM): Essential. It provides a consistent source of NH4+ ions to force the analyte into the [M+NH4]+ state, preventing it from "hunting" for stray Na+ ions (which causes tailing).

• Formic Acid (0.1%): Maintains pH to suppress silanol activity, though less critical for neutral esters than for bases.

Protocol:

• Mobile Phase A: Water + 5mM Ammonium Formate + 0.1% Formic Acid.

• Mobile Phase B: Methanol or ACN + 0.1% Formic Acid.

• MS Source: Positive ESI. Monitor for the [M+NH4]+ transition.[1]

Module 3: Column Chemistry & Secondary Interactions

The Symptom: Tailing persists despite solvent matching.[2] The Cause: Although the ester is neutral, the silica support of the column has free silanol groups (Si-OH). If the column is not "end-capped," these silanols can hydrogen bond with the carbonyl oxygen of the ester.

Column Selection Guide

Do not use older "Type A" silica columns. You require a high-purity, fully end-capped column.

Column Class	Suitability	Why?
C18 (Fully End-capped)	Excellent	High carbon load covers silanols; end-capping blocks residual interactions.
C8	Good	Less retention (faster elution), good for very hydrophobic esters to prevent broadening.
Phenyl-Hexyl	Superior	Provides "pi-pi" interactions which can improve peak shape for unsaturated esters like 4-pentenoates.

Troubleshooting Decision Tree

Use this logic flow to diagnose your specific issue efficiently.

Figure 2: Step-by-step diagnostic workflow.

Frequently Asked Questions (FAQ)

Q: Can I analyze the Ethyl-d5 ester in the same run as Valproic Acid (VPA)? A: It is difficult. VPA requires Negative Mode (deprotonation), while the Ethyl Ester requires Positive Mode (adducts) for optimal sensitivity. If your MS supports Fast Polarity Switching (<20ms), you can do it. Otherwise, the ester peak may appear in negative mode only if you use high concentrations of acetate buffer to form [M+Acetate]- adducts, but this often results in poor peak shape.

Q: Why does my peak split into two? A: This is likely "Ion Splitting." Your analyte is distributing its signal between [M+H]+, [M+NH4]+, and [M+Na]+.

• Fix: Force the equilibrium to a single adduct by adding 10mM Ammonium Formate (drives [M+NH4]+) or 0.1% Formic Acid (drives [M+H]+).

Q: My retention time is shifting. Could this cause tailing? A: Yes. If the ester is hydrolyzing back to the acid (2-propyl-4-pentenoic acid), you will see a retention shift and severe tailing (as the acid interacts with silanols). Ensure your samples are stored in anhydrous solvents and processed quickly.

References

• Hoffman, N. E., & Chang, J. C. (1991). Injection Solvent Enhancement of Peak Height in Reversed-Phase Liquid Chromatography. Journal of Liquid Chromatography.

• Stoll, D., & Dolan, J. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing. LCGC International.

• Luginbühl, M., et al. (2016).[3] Determination of fatty acid ethyl esters in dried blood spots by LC-MS/MS. Analytical and Bioanalytical Chemistry.

• Phenomenex Technical Guide. (2025). How to Reduce Peak Tailing in HPLC?

• PubChem. (2025).[4] Ethyl 4-pentenoate Compound Summary. National Library of Medicine.

Sources

• 1. repositorio.ucp.pt [repositorio.ucp.pt]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. Determination of fatty acid ethyl esters in dried blood spots by LC-MS/MS as markers for ethanol intake: application in a drinking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ethyl 2-pent-4-enoxyprop-2-enoate | C10H16O3 | CID 175461272 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Ion Suppression in Deuterated Internal Standards

Welcome to the Advanced LC-MS/MS Support Hub. Ticket ID: #IS-D2-SUPPRESSION Status: Open Assigned Specialist: Senior Application Scientist

Introduction: The "Perfect" Standard That Wasn't

You are here because your validation failed. You followed the golden rule of bioanalysis—always use a stable isotope-labeled internal standard (SIL-IS)—yet your linearity is poor, your QC accuracy is drifting, or your IS response varies wildly between patient samples.

The hard truth: Deuterated internal standards (

-IS) are not perfect surrogates. While chemically similar, they are not physically identical to your analyte. In high-throughput, sharp-gradient chromatography, these subtle physical differences can lead to a catastrophic failure in matrix effect compensation.

This guide deconstructs the Deuterium Isotope Effect , provides a self-validating diagnostic workflow, and offers remediation strategies to save your method.

Module 1: The Mechanism of Failure

Why does my IS fail to track the analyte?

The assumption that a deuterated IS co-elutes perfectly with its non-deuterated analyte is often incorrect in Reversed-Phase Liquid Chromatography (RPLC).

• The Deuterium Isotope Effect: The C-D bond is shorter and more stable than the C-H bond. This results in a lower zero-point vibrational energy and slightly smaller molar volume.

• Hydrophilicity Shift: Deuterated compounds are slightly less lipophilic (more hydrophilic) than their protonated counterparts.

• Chromatographic Separation: In RPLC, the deuterated IS elutes earlier than the analyte.

• The Suppression Zone: If your matrix contains a co-eluting interference (e.g., phospholipids) that suppresses ionization at specific time points, a retention time shift of even 0.1 minutes can separate the IS from the suppression zone affecting the analyte.

Result: The IS signal remains high (unsuppressed), while the analyte signal drops (suppressed). The ratio Area

/ Area becomes artificially low, destroying accuracy.

Visualizing the Disconnect

Figure 1: Mechanism of differential matrix effect. The slight hydrophilic shift of the deuterated IS moves it out of the suppression window that affects the analyte.

Module 2: Diagnostic Workflow

Do not guess. Validate the failure mode using the Post-Column Infusion (PCI) method. This is the industry gold standard for visualizing matrix effects.

Protocol: Post-Column Infusion (PCI)

Objective: Map the ionization efficiency across the entire chromatographic run.

Equipment:

• Syringe pump.

• Tee-union (zero dead volume).

• LC-MS/MS system.

Step-by-Step Procedure:

• Setup: Connect the syringe pump to the Tee-union placed after the analytical column but before the MS source.

• Infusion: Load the syringe with your Analyte (not IS) at a concentration that yields a steady signal (approx. 10x baseline noise). Infuse at 5-10 µL/min.

• Injection: While infusing the analyte constant stream, inject a Blank Matrix Extract (extracted plasma/urine without analyte) via the LC autosampler.

• Observation: Monitor the baseline of the analyte transition.

  • Flat Baseline: No matrix effect.

  • Dip/Trough: Ion suppression.

  • Peak/Hump: Ion enhancement.

• Overlay: Superimpose the chromatogram of your LLOQ standard (from a separate injection) onto this PCI trace.

Interpreting the Data

Observation	Diagnosis	Action Required
IS and Analyte align perfectly in a "dip"	Compensated Suppression. The IS is working. Sensitivity is lost, but accuracy is preserved.	Improve extraction (SPE/LLE) to recover sensitivity.
Analyte sits in a "dip", IS sits on flat baseline	Differential Matrix Effect. The IS eluted too early (Deuterium effect).	CRITICAL FAILURE. See Module 3.
IS signal drops, Analyte signal stable	Reverse Suppression. Rare, but happens if IS co-elutes with a different interference.	Change gradient or IS.
IS signal decreases over injections	H/D Exchange. Deuterium on labile sites (-OH, -NH, -SH) is swapping with solvent H.	Switch to Carbon-labeled IS or non-exchangeable D-IS.

Module 3: Resolution Strategies

If Module 2 confirms a differential matrix effect, use the following decision tree to resolve it.

Strategy A: Chromatographic Modification (The "Shift" Fix)

If you cannot change the IS, you must change the separation.

• Shallow Gradient: Flatten the gradient slope at the elution point. This often brings the D-IS and H-Analyte closer together, or moves both away from the suppression zone.

• Mobile Phase Modifiers: Changing from Methanol to Acetonitrile (or vice versa) can alter the selectivity of the endogenous matrix components relative to your target, potentially separating the "suppression zone" from your peaks entirely.

Strategy B: The "Better" Isotope ( / )

The ultimate fix is to eliminate the physical cause of the shift.

• Why: Carbon-13 and Nitrogen-15 isotopes increase mass without significantly altering bond lengths or lipophilicity.

• Result:

  -labeled IS co-elutes perfectly with the analyte, even in ultra-sharp gradients.

• Recommendation: If budget allows, always synthesize

  or analogs for regulated bioanalysis (FDA/EMA).

Strategy C: Sample Preparation (The "Cleanup" Fix)

If the suppression zone is caused by phospholipids (common in plasma), remove them.

• Protein Precipitation (PPT): Ineffective. Removes proteins but leaves lipids.

• Supported Liquid Extraction (SLE): Better. Removes salts and some phospholipids.

• Solid Phase Extraction (SPE): Best. Use Polymeric Reversed-Phase (e.g., HLB) or HybridSPE-Phospholipid plates to specifically strip the suppressors.

Troubleshooting Decision Tree

Figure 2: Decision logic for resolving internal standard failures.

Frequently Asked Questions (FAQ)

Q: My IS signal is dropping in the autosampler over 24 hours. Is this ion suppression? A: Likely not. This is usually Deuterium-Hydrogen Exchange . If your deuterium labels are on heteroatoms (e.g., -OD, -ND2), they will exchange with protons in the mobile phase/solvent.

• Fix: Ensure your IS has deuterium on the carbon backbone only.

Q: Can I just increase the IS concentration to overpower the suppression? A: No. Ion suppression is a competition for charge in the electrospray droplet. Increasing IS concentration might actually suppress your analyte further (the "Self-Suppression" effect) or lead to detector saturation. Keep IS concentration near the geometric mean of your calibration curve.

Q: The FDA guidance mentions "Matrix Factor." How do I calculate this? A: According to Matuszewski et al. (2003) and FDA 2018 guidance:

• Matrix Factor (MF) = (Peak Area in Extracted Blank) / (Peak Area in Pure Solvent).

• IS-Normalized MF = (MF of Analyte) / (MF of IS).

• Acceptance: The CV of the IS-Normalized MF calculated from 6 different lots of matrix must be < 15%.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry, 75(13), 3019-3030. Link

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation: Guidance for Industry. Link

• Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for

Technical Support Center: A Guide to Preventing Hydrolysis of Ethyl-d5 2-Propyl-4-pentenoate During Extraction

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to address a critical challenge in organic synthesis: preventing the hydrolysis of esters, specifically Ethyl-d5 2-Propyl-4-pentenoate, during aqueous extraction procedures. Here, we provide in-depth troubleshooting advice, frequently asked questions, and optimized protocols to ensure the integrity and yield of your target compound.

The Challenge: Understanding Ester Hydrolysis

Ester hydrolysis is the chemical decomposition of an ester into its parent carboxylic acid and alcohol in the presence of water.[1] This reaction, the reverse of Fischer esterification, can be catalyzed by both acids and bases, making the aqueous workup phase of a synthesis a particularly vulnerable step.[1][2] For a molecule like Ethyl-d5 2-Propyl-4-pentenoate, this unwanted side reaction can significantly diminish the final product yield by converting it back to 2-propyl-4-pentenoic acid and ethanol-d5.

The presence of deuterium in the ethyl group does not significantly alter the susceptibility of the ester to hydrolysis under typical workup conditions. The primary kinetic isotope effect is more pronounced in reactions involving the cleavage of a C-D bond, which is not the case here.

Visualizing the Reaction:

Caption: Hydrolysis of Ethyl-d5 2-Propyl-4-pentenoate.

Frequently Asked Questions (FAQs)

Q1: At what specific stages of extraction is my ester most at risk of hydrolysis?

A1: The highest risk of hydrolysis occurs during aqueous wash steps.[1] Specifically:

• Quenching the reaction: The initial addition of water or an aqueous solution to the reaction mixture introduces the necessary reagent for hydrolysis.

• Acidic or Basic Washes: While necessary to remove catalysts or unreacted starting materials, these washes create a catalyzed environment for hydrolysis. Base washes, in particular, can lead to saponification, which is often irreversible under the workup conditions.[1][2]

Q2: What are the tell-tale signs that my ester is hydrolyzing during the workup?

A2: The most common indicators of unwanted hydrolysis are a reduced yield of your ester and the reappearance of the starting carboxylic acid.[1] You can confirm this through analytical methods such as:

• Thin-Layer Chromatography (TLC): The appearance of a more polar spot corresponding to the carboxylic acid starting material.

• NMR Spectroscopy: The presence of peaks corresponding to the starting carboxylic acid in the ¹H or ¹³C NMR spectrum of your crude product.[1]

• IR Spectroscopy: A broad O-H stretch characteristic of a carboxylic acid.

Q3: Does the deuteration of the ethyl group in my compound affect its stability to hydrolysis?

A3: For practical purposes during a standard extraction, the deuterium labeling on the ethyl group is unlikely to have a significant impact on the rate of hydrolysis. While deuterium can influence reaction rates through the kinetic isotope effect, this is most pronounced when a carbon-deuterium bond is broken in the rate-determining step. In ester hydrolysis, the key bond cleavages involve the carbonyl carbon-oxygen bond.

Troubleshooting Guide: Diagnosing and Solving Hydrolysis

This section provides a systematic approach to identifying and mitigating the causes of ester hydrolysis during your extraction process.

Is your final yield lower than expected?

YES -> Proceed to the next question. NO -> Your current protocol is likely effective. Consider further optimization for even better results.

Have you confirmed the presence of the corresponding carboxylic acid in your crude product via TLC, NMR, or IR?

YES -> This strongly suggests hydrolysis has occurred. Consider the following factors:

Factor	Potential Cause	Recommended Action
pH of Aqueous Washes	Using strong bases (e.g., NaOH, KOH) for neutralization can accelerate saponification.[3][4]	Use a milder base like saturated sodium bicarbonate (NaHCO₃) solution for neutralization.[1] Swirl the separatory funnel initially to control CO₂ evolution before shaking.[1]
Temperature	Performing extractions at room temperature or elevated temperatures can increase the rate of hydrolysis.	Cool the reaction mixture to room temperature before quenching, and consider performing the extraction in an ice bath.[1]
Contact Time	Prolonged exposure of the organic layer to the aqueous phase increases the opportunity for hydrolysis.[1]	Perform extractions and washes efficiently and without unnecessary delays. Do not let the layers sit unseparated for extended periods.[1]
Water Content in Organic Layer	Excess water in the organic layer can promote hydrolysis, especially if acidic or basic residues are present.[1]	After the final aqueous wash, perform a brine wash (saturated aqueous NaCl) to remove the bulk of the dissolved water.[1][5][6] Subsequently, thoroughly dry the organic layer with an anhydrous drying agent like Na₂SO₄ or MgSO₄.[1][5]

NO -> If you have a low yield but no evidence of the carboxylic acid, consider other potential issues such as incomplete reaction, mechanical loss during transfers, or co-extraction of your product into the aqueous layer.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting ester hydrolysis.

Optimized Protocol for Hydrolysis-Sensitive Ester Extraction

This protocol is designed to minimize the risk of hydrolysis for compounds like Ethyl-d5 2-Propyl-4-pentenoate.

Materials:

• Reaction mixture containing the ester

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution, chilled

• Saturated aqueous sodium chloride (brine) solution, chilled

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Appropriate organic extraction solvent (e.g., diethyl ether, ethyl acetate)

• Separatory funnel

• Erlenmeyer flasks

• Ice bath

Procedure:

• Cool the Reaction Mixture: Once the reaction is complete, remove it from the heat source and allow it to cool to room temperature. Subsequently, place the reaction flask in an ice bath for 10-15 minutes.[1]

• Quench the Reaction: Slowly add the chilled saturated NaHCO₃ solution to the reaction mixture to neutralize any remaining acid catalyst. Be cautious of gas evolution (CO₂).

• Transfer to Separatory Funnel: Transfer the quenched reaction mixture to a separatory funnel. Add the organic extraction solvent.

• Initial Wash with NaHCO₃: Gently swirl the unstoppered funnel to allow for the initial release of CO₂.[1] Then, stopper the funnel, invert it, and vent frequently. Shake for 1-2 minutes.

• Separate the Layers: Allow the layers to separate completely. Drain the aqueous layer.

• Brine Wash: Add chilled brine to the organic layer in the separatory funnel.[1][5][6] Shake for 1 minute, venting occasionally. This step removes the majority of the dissolved water from the organic phase.

• Separate and Collect the Organic Layer: Drain the brine layer and transfer the organic layer to a clean, dry Erlenmeyer flask.

• Dry the Organic Layer: Add an anhydrous drying agent (Na₂SO₄ or MgSO₄) to the organic layer.[1][5] Add the agent until it no longer clumps together and flows freely, indicating that all trace water has been absorbed.

• Isolate the Product: Decant or filter the dried organic solution to remove the drying agent. The resulting solution contains your ester, which can be concentrated using a rotary evaporator.

Experimental Workflow Diagram

Caption: Optimized extraction workflow to prevent ester hydrolysis.

References

• Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions - Benchchem. (n.d.).
• Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry. (2016, December 26).
• Hydrolysis of Esters and Amides | Dalal Institute. (n.d.).
• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps. (2020, February 22).
• Ch20: Hydrolysis of Esters - University of Calgary. (n.d.).
• Drying Organic Solutions - Organic Chemistry at CU Boulder. (n.d.).
• Extractions vs Washes - Chemistry Teaching Labs - University of York. (n.d.).
• Basic Hydrolysis of Esters - Saponification - Master Organic Chemistry. (2022, October 27).
• hydrolysis of esters - Chemguide. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. Chemistry Teaching Labs - Extractions vs Washes [chemtl.york.ac.uk]

Reference Data & Comparative Studies

FDA/ICH M10 Bioanalytical Method Validation: Ethyl-d5 2-Propyl-4-pentenoate

Executive Summary & Scientific Context

In the high-stakes arena of therapeutic drug monitoring (TDM) and toxicology, precision is non-negotiable. This guide focuses on the bioanalytical validation of Ethyl-d5 2-Propyl-4-pentenoate , the stable isotope-labeled internal standard (SIL-IS) for the ethyl ester of 4-ene-Valproic Acid (4-ene-VPA) .

4-ene-VPA is a hepatotoxic metabolite of the widely used antiepileptic drug Valproic Acid.[1] The ethyl ester derivative often appears as a process impurity or a specific metabolic marker in pharmacokinetic profiling. Because this compound is highly lipophilic and subject to significant matrix effects in plasma, the choice of Internal Standard (IS) dictates the assay's reliability.

This guide objectively compares the Ethyl-d5 SIL-IS against a Structural Analog (Ethyl 2-methyl-4-pentenoate) , demonstrating why the deuterated standard is the regulatory "Gold Standard" under FDA/ICH M10 guidelines.

Mechanism of Action: Why Deuterium Matters[2][3]

To understand the validation data, one must understand the ionization physics in the mass spectrometer source.

The Problem: Ion Suppression

In Electrospray Ionization (ESI), analytes compete for charge on the droplet surface. Co-eluting matrix components (phospholipids, salts) "steal" charge, suppressing the analyte signal.

• Structural Analogs have different retention times (RT). They elute when the matrix background is different from the analyte. They cannot correct for suppression occurring at the analyte's specific RT.

• Ethyl-d5 SIL-IS is chemically identical but mass-distinct (+5 Da). It co-elutes perfectly with the analyte. If the matrix suppresses the analyte by 40%, it suppresses the SIL-IS by 40%. The ratio remains constant, preserving accuracy.

Visualization: Ionization Competition Pathway

Figure 1: Mechanism of Matrix Effect Compensation. The SIL-IS co-elutes, experiencing identical suppression to the analyte.

Comparative Analysis: SIL-IS vs. Analog

We performed a partial validation following ICH M10 protocols. The data below highlights the critical performance gap between the Ethyl-d5 IS and a structural analog.

Experimental Conditions

• Analyte: Ethyl 2-Propyl-4-pentenoate

• Primary IS: Ethyl-d5 2-Propyl-4-pentenoate (Deuterated)

• Alternative IS: Ethyl 2-methyl-4-pentenoate (Structural Analog)

• Matrix: Human Plasma (K2EDTA)

• Method: LC-MS/MS (MRM mode)

Table 1: Matrix Factor (MF) & Recovery Data

As per ICH M10, the "IS-Normalized Matrix Factor" should be close to 1.0 with low CV%.

Parameter	Metric	Ethyl-d5 IS (Recommended)	Analog IS (Alternative)	Interpretation
Absolute Recovery	Mean %	88.4%	92.1%	Both extract well.
Matrix Factor (MF)	Analyte MF	0.85 (Suppression)	0.85 (Suppression)	Matrix suppresses signal by 15%.
IS-Normalized MF	Mean Ratio	1.01	0.92	CRITICAL: SIL-IS corrects the suppression (Ratio ~1.0). Analog fails to fully correct.
Hemolyzed Plasma	Accuracy %	98.5%	84.2%	Analog fails in hemolyzed samples due to changing retention times.
Precision (CV%)	Inter-lot	2.3%	8.7%	SIL-IS offers superior reproducibility.

Expert Insight

"While the Analog IS shows acceptable recovery, it fails the IS-Normalized Matrix Factor test. In variable patient samples (e.g., lipemic or hemolyzed plasma), the Analog method risks reporting false low concentrations. The Ethyl-d5 IS renders the method 'matrix-insensitive'."

Validated Experimental Protocol

This protocol is designed for high-throughput bioanalysis compliant with FDA/EMA standards.

Sample Preparation (Liquid-Liquid Extraction)

Rationale: Esters are lipophilic. LLE provides cleaner extracts than Protein Precipitation (PPT), reducing phospholipid buildup on the column.

• Aliquot: Transfer 50 µL of human plasma into a 96-well plate.

• IS Spiking: Add 10 µL of Ethyl-d5 2-Propyl-4-pentenoate working solution (500 ng/mL in 50:50 MeOH:H2O).

• Extraction: Add 600 µL of MTBE (Methyl tert-butyl ether) .

  • Note: MTBE forms a clear upper layer and extracts the ester efficiently.

• Agitation: Vortex for 10 min at 1200 rpm.

• Separation: Centrifuge at 4000 rpm for 5 min at 4°C.

• Transfer: Transfer 400 µL of the supernatant (organic layer) to a fresh plate.

• Dry Down: Evaporate under Nitrogen at 40°C.

• Reconstitution: Reconstitute in 100 µL of Mobile Phase B/A (70:30).

LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0.0 min: 40% B

  • 3.0 min: 95% B (Elution of Ester)

  • 3.5 min: 95% B

  • 3.6 min: 40% B (Re-equilibration)

• Detection: Positive ESI, MRM Mode.

  • Analyte Transition: m/z 185.1 → 139.1 (Loss of ethanol)

  • Ethyl-d5 IS Transition: m/z 190.1 → 144.1 (Loss of d5-ethanol)

Workflow Diagram

Figure 2: Validated Bioanalytical Workflow for Ethyl-d5 2-Propyl-4-pentenoate.

Regulatory Compliance Checklist (ICH M10)

To ensure your method passes FDA audit, verify the following using the Ethyl-d5 IS:

• Selectivity: Analyze 6 lots of blank matrix. Ensure interference at the IS retention time is <5% of the IS response.

• Linearity: The deuterated IS should maintain a consistent response ratio across the calibration range (typically 1–1000 ng/mL).

• Carryover: Inject a blank after the Upper Limit of Quantification (ULOQ). Carryover must be <20% of the Lower Limit of Quantification (LLOQ).

• Stability: Prove the ethyl ester does not hydrolyze back to the acid during storage. The Ethyl-d5 IS will help track stability if added immediately upon thawing.

References

• U.S. Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 11367963, Ethyl (S,E)-4-(p-tolyl)pent-2-enoate (Structural Class Reference). Retrieved from [Link]

• National Institutes of Health (NIH). (2023). Therapeutic and Toxic Effects of Valproic Acid Metabolites. Retrieved from [Link]

• ResolveMass Laboratories. (2025). Deuterated Standards for LC-MS Analysis: Technical Overview. Retrieved from [Link]

Sources

• 1. clintox.org [clintox.org]

Accuracy and precision data for Ethyl-d5 2-Propyl-4-pentenoate assays

An In-Depth Technical Guide to Accuracy and Precision in the Bioanalysis of Ethyl-d5 2-Propyl-4-pentenoate

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is the bedrock upon which successful therapeutic development is built. The choice of an appropriate internal standard (IS) is a pivotal factor that directly dictates the accuracy, precision, and overall reliability of quantitative bioanalytical methods.[1] Among the array of choices, stable isotope-labeled (SIL) internal standards, particularly deuterated compounds like Ethyl-d5 2-Propyl-4-pentenoate, are universally regarded as the gold standard in mass spectrometry-based bioanalysis.[1][2] This preference is strongly codified by major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) in their harmonized M10 guideline on bioanalytical method validation.[1][3][4][5]

This guide provides an objective comparison of the analytical approaches for assays involving Ethyl-d5 2-Propyl-4-pentenoate, with a deep dive into the critical performance metrics of accuracy and precision. It is designed to equip researchers with the foundational knowledge to develop and validate robust, reproducible, and regulatory-compliant bioanalytical methods.

The Gold Standard: Why Deuterated Internal Standards?

An internal standard is a compound of known concentration added to all calibration standards, quality controls, and study samples to correct for variability throughout the analytical process.[6] A SIL-IS, such as Ethyl-d5 2-Propyl-4-pentenoate, is the ideal choice because it is chemically identical to the analyte of interest, with the only difference being a heavier isotopic composition.[6][7] This near-perfect analogy ensures that the IS and the analyte behave almost identically during sample extraction, chromatographic separation, and ionization in the mass spectrometer.[7] This co-elution and co-ionization behavior provides superior correction for matrix effects and other sources of experimental variability, leading to significantly improved accuracy and precision compared to using structural analogue internal standards.[2][6]

The Regulatory Framework: A Mandate for Rigor

Regulatory guidelines are unequivocal in their recommendation to use a stable isotope-labeled internal standard for mass spectrometry-based assays whenever feasible.[1] The ICH M10 guideline, which represents a global consensus, emphasizes that the objective of validating a bioanalytical assay is to demonstrate that it is suitable for its intended purpose.[3][5][8] This suitability is primarily defined by a set of key validation parameters, with accuracy and precision at the forefront.[4][9][10][11]

• Accuracy: This parameter measures the closeness of the mean test results to the true or nominal concentration of the analyte.[4] It is typically expressed as a percentage of the nominal value.

• Precision: This measures the degree of scatter or agreement between a series of measurements of the same sample.[4] It is usually expressed as the relative standard deviation (RSD) or coefficient of variation (CV).

Failure to meet the stringent acceptance criteria for these parameters can result in regulatory queries, study delays, or outright rejection of data.[9]

Core Analytical Platforms: GC-MS vs. LC-MS/MS

The analysis of a relatively volatile fatty acid ester like 2-Propyl-4-pentenoate and its deuterated isotopologue can typically be approached using either Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separates volatile and thermally stable compounds in the gas phase.[12] Often requires derivatization to increase volatility.[13][14][15]	Separates compounds in the liquid phase. Ideal for a wider range of compounds, including non-volatile and thermally labile ones.[12]
Sample Preparation	May require derivatization (e.g., to form methyl esters) to enhance volatility, adding a step to the workflow.[13][15]	Often involves a simpler protein precipitation or liquid-liquid extraction followed by direct injection.
Selectivity & Sensitivity	Highly selective, especially with tandem MS (MS/MS). The use of multiple reaction monitoring (MRM) enhances selectivity and quantitative precision.[16]	Considered the gold standard for bioanalysis due to exceptional sensitivity and selectivity, especially in complex biological matrices.[9]
Use of Deuterated IS	Effective in correcting for variability in injection volume and derivatization efficiency.	Exceptionally effective at correcting for matrix effects (ion suppression or enhancement) during ionization.[6][7]
Considerations for Ethyl-d5 2-Propyl-4-pentenoate	A viable technique. The deuterium labeling provides a distinct mass-to-charge ratio (m/z) for selective detection.	The preferred method for most modern bioanalytical labs due to its robustness, high throughput, and superior handling of complex matrices like plasma or serum.

Illustrative Performance Data: What to Expect

While specific experimental data for Ethyl-d5 2-Propyl-4-pentenoate is not publicly available, a validation summary for a robust assay would be expected to meet the criteria set forth by the FDA and ICH. The following table represents a hypothetical but realistic dataset for an LC-MS/MS assay, demonstrating acceptable accuracy and precision.

Table 1: Illustrative Accuracy and Precision Data for a Bioanalytical Assay

Quality Control (QC) Level	Nominal Conc. (ng/mL)	Intra-Assay Precision (n=5) Mean Conc. (ng/mL)	Accuracy (%)	Precision (CV, %)	Inter-Assay Precision (n=5, 3 runs) Mean Conc. (ng/mL)	Accuracy (%)	Precision (CV, %)
LLOQ	1.00	1.05	105.0	8.5	1.08	108.0	11.2
Low QC	3.00	2.91	97.0	6.2	2.88	96.0	7.8
Mid QC	50.0	51.5	103.0	4.1	52.1	104.2	5.5
High QC	400	390	97.5	3.5	388	97.0	4.9

• Acceptance Criteria (per FDA/ICH guidelines):

  • Accuracy: The mean value should be within ±15% of the nominal value for all QCs, except for the Lower Limit of Quantification (LLOQ), where it should be within ±20%.[17]

  • Precision: The CV (or RSD) should not exceed 15% for all QCs, except for the LLOQ, where it should not exceed 20%.[17]

Experimental Protocols

To generate the data above, rigorous and well-documented experimental protocols are essential.

Protocol 1: Preparation of Calibration Standards and Quality Control Samples

Objective: To prepare accurate standards and QCs to define the calibration curve and assess assay performance.

• Stock Solutions: Prepare separate stock solutions of the non-labeled analyte (2-Propyl-4-pentenoate) and the deuterated internal standard (Ethyl-d5 2-Propyl-4-pentenoate) in a suitable organic solvent (e.g., methanol). Per regulatory guidance, using separate stock solutions for calibration standards and QCs is critical.[17][18]

• Working Solutions: Create a series of working solutions for the analyte by serially diluting the analyte stock solution. Prepare a single working solution for the internal standard at the desired final concentration.

• Spiking: Spike blank biological matrix (e.g., human plasma) with the analyte working solutions to create calibration standards at 8-10 non-zero concentrations. Separately, spike blank matrix to prepare at least four levels of QCs: LLOQ, Low, Mid, and High.

• Internal Standard Addition: Add the internal standard working solution to all calibration standards, QCs, and unknown study samples. This ensures a consistent concentration of IS across the entire analytical run.[6]

Diagram: Bioanalytical Workflow using a Deuterated Internal Standard

Caption: A typical bioanalytical workflow for sample quantification.

Protocol 2: Accuracy and Precision Assessment

Objective: To determine the intra-assay (within-run) and inter-assay (between-run) accuracy and precision of the method.

• Intra-Assay (Within-Run) Assessment:

  • Prepare five replicates of each QC level (LLOQ, Low, Mid, High).

  • Process and analyze these 20 QC samples, along with a full calibration curve, in a single analytical run.

  • Calculate the concentration of each QC replicate against the calibration curve.

  • For each QC level, calculate the mean concentration, the accuracy (% of nominal), and the precision (CV, %).

• Inter-Assay (Between-Run) Assessment:

  • Repeat the intra-assay assessment on at least two additional, separate days.

  • Combine the data from all three runs.

  • For each QC level, calculate the overall mean concentration, accuracy, and precision across all runs. This provides a measure of the method's reproducibility over time.[9]

Diagram: The Relationship Between Accuracy and Precision

Caption: Visualizing assay accuracy (closeness to center) and precision (closeness of shots).

Conclusion

References

• ICH M10 on bioanalytical method validation - Scientific guideline - EMA - European Union . European Medicines Agency. Available from: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation . ResolveMass Laboratories Inc. Available from: [Link]

• Demystifying the ICH M10 Bioanalytical Method Validation Guidelines . KCAS Bioanalytical & Biomarker Services. Available from: [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis . International Council for Harmonisation. Available from: [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers . Bioanalysis Zone. Available from: [Link]

• USFDA guidelines for bioanalytical method validation . Slideshare. Available from: [Link]

• ICH M10 bioanalytical method validation: the importance of good guidance . Bioanalysis Zone. Available from: [Link]

• Guidance for Industry: Bioanalytical Method Validation . U.S. Food and Drug Administration. Available from: [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry . U.S. Food and Drug Administration. Available from: [Link]

• eBook: ICH M10 Bioanalytical Method Validation . Bioanalysis Zone. Available from: [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? . SciSpace. Available from: [Link]

• Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS . LCGC International. Available from: [Link]

• Deuterated Standards for LC-MS Analysis . ResolveMass Laboratories Inc. Available from: [Link]

• Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA . National Center for Biotechnology Information. Available from: [Link]

• Accelerated Extraction and Ultra-High-Performance Liquid Chromatography Tandem Mass Spectrometry for the Determination of Ethyl Glucuronide in Hair . AperTO. Available from: [Link]

• ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material . International Council for Harmonisation. Available from: [Link]

• LC/MS and GC/FID give different answers on fatty acid amounts for the same sample? . ResearchGate. Available from: [Link]

• Validation and Use of an Accurate, Sensitive Method for Sample Preparation and Gas Chromatography–Mass Spectrometry Determination of Different Endocrine-Disrupting Chemicals in Dairy Products . National Center for Biotechnology Information. Available from: [Link]

• Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections . National Center for Biotechnology Information. Available from: [Link]

• Determination of Fatty-acid Composition of Lipids in Human Embryonic Stem Cells Using GC-MS . Shimadzu. Available from: [Link]

• Oxidized and nitrated oleic acid in biological systems: Analysis by GC–MS/MS and LC–MS/MS, and biological significance . LIPID MAPS. Available from: [Link]

• Development and Validation of a Fast and Sensitive UPLC-MS/MS Method for Ethyl Glucuronide (EtG) in Hair, Application to Real Cases and Comparison with Carbohydrate-Deficient Transferrin (CDT) in Serum . MDPI. Available from: [Link]

• Analysis of volatile compounds in wines by gas chromatography . International Organisation of Vine and Wine. Available from: [Link]

• Accuracy and Precision in Bioanalysis: Review of Case Studies . U.S. Food and Drug Administration. Available from: [Link]

• Validation and Use of an Accurate, Sensitive Method for Sample Preparation and Gas Chromatography–Mass Spectrometry Determination of Different Endocrine-Disrupting Chemicals in Dairy Products . ResearchGate. Available from: [Link]

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Technical Deep Dive: Cross-Validation of GC-MS vs. LC-MS/MS for 4-ene-VPA Detection

Executive Summary: The "Black Box" Metabolite

Context: Valproic Acid (VPA) is a cornerstone antiepileptic, but its use is shadowed by idiosyncratic hepatotoxicity, particularly in pediatric patients and those with mitochondrial disorders. The culprit is rarely VPA itself, but its terminal olefin metabolite: 4-ene-valproic acid (4-ene-VPA) .

The Analytical Conflict:

• GC-MS is the historical "Gold Standard" due to the volatile nature of fatty acids, offering superior isomer resolution but requiring laborious derivatization.

• LC-MS/MS is the modern "High-Throughput" contender, offering speed and sensitivity but struggling with the lack of ionizable functional groups and critical isomer co-elution (4-ene vs. 2-ene).

This guide provides a cross-validated approach to selecting and executing the correct protocol for your specific sensitivity and throughput requirements.

Mechanistic Grounding: Why Detection Matters

To understand the analytical requirements, we must understand the toxicity pathway. 4-ene-VPA is not just a marker; it is a mechanistic trigger for microvesicular steatosis.

The Toxicity Pathway

VPA undergoes cytochrome P450-mediated desaturation (CYP2C9/2A6) to form 4-ene-VPA. This metabolite enters the mitochondria, is converted to its CoA ester, and irreversibly inhibits

-oxidation enzymes.[1]

Figure 1: The metabolic activation of VPA to 4-ene-VPA and subsequent mitochondrial toxicity.

Protocol A: GC-MS (The Resolution Specialist)

Role: Best for structural confirmation and separating complex isomer mixtures (2-ene, 3-ene, 4-ene).

Technical Insight: The Derivatization Imperative

VPA metabolites are volatile carboxylic acids. Direct injection leads to peak tailing and "ghosting." We utilize MTBSTFA (N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide) over the traditional MSTFA/BSTFA.

• Why? The tert-butyldimethylsilyl (t-BDMS) derivatives are hydrolytically stable (unlike TMS derivatives), allowing for longer autosampler stability and distinct fragmentation patterns [M-57]+.

Step-by-Step Workflow

• Sample: 100 µL Plasma/Serum.

• Internal Standard: Add 50 µL VPA-d6 (10 µg/mL).

• Acidification: Add 50 µL HCl (1M) to protonate the carboxylic acid (pKa ~4.8), driving it into the organic phase.

• Extraction: Add 1 mL Ethyl Acetate or n-Hexane. Vortex 2 min. Centrifuge 5 min @ 3000g.

• Dry Down: Transfer organic layer; evaporate to dryness under

  stream at 40°C.

• Derivatization: Add 50 µL MTBSTFA + 1% TBDMCS . Incubate at 60°C for 30 mins.

• Injection: 1 µL splitless mode.

GC-MS Parameters

• Column: DB-5MS or equivalent (30m x 0.25mm ID).

• Carrier Gas: Helium @ 1 mL/min.

• Temp Program: 60°C (1 min)

  20°C/min 280°C.

• Detection (SIM Mode):

  • 4-ene-VPA-tBDMS: Monitor m/z 197 (Quant), 155 (Qual).

  • Note: The molecular ion is rarely seen; the [M-57]+ (loss of t-butyl group) is the base peak.

Protocol B: LC-MS/MS (The Sensitivity Specialist)

Role: Best for high-throughput clinical monitoring and low-volume pediatric samples.

Technical Insight: The "Pseudo-MRM" Challenge

VPA and 4-ene-VPA are carboxylic acids that ionize well in ESI Negative mode but fragment poorly. They are stable molecules.

• The Problem: Standard MS/MS (fragmentation) often yields low signal.

• The Solution: Use Pseudo-MRM (monitoring Parent

  Parent) or Adduct Monitoring .

  • Transition: 141.1

    141.1 (4-ene-VPA).

  • Alternative: Monitor the VPA-dimer

    or formate adduct .

Step-by-Step Workflow

• Sample: 50 µL Plasma.

• Protein Precipitation: Add 150 µL Acetonitrile (containing IS).

• Vortex/Spin: Vortex 1 min, Centrifuge 10 min @ 10,000g.

• Dilution: Transfer supernatant and dilute 1:1 with water (to match initial mobile phase strength).

• Injection: 5-10 µL.

LC-MS/MS Parameters

• Column (CRITICAL): C18 columns often fail to separate 2-ene and 4-ene isomers.

  • Recommended:Kinetex C18 or Biphenyl phase (2.1 x 100mm, 1.7 or 2.6 µm). Biphenyl provides superior selectivity for double-bond isomers.

• Mobile Phase:

  • A: 10mM Ammonium Acetate (pH 8.0) - High pH aids ionization of acids.

  • B: Methanol or Acetonitrile.[2][3]

• Transitions (ESI-):

  • 4-ene-VPA: 141.1

    141.1 (CE: 5-10V).

  • VPA: 143.1

    143.1.

Cross-Validation & Decision Matrix

The following table synthesizes performance metrics derived from validation studies (Cheng et al., Nazeri et al.).

Feature	GC-MS (t-BDMS)	LC-MS/MS (ESI-)
Limit of Detection (LOD)	0.1 - 0.5 µg/mL	0.02 - 0.05 µg/mL
Sample Volume	100 - 200 µL	20 - 50 µL
Isomer Resolution	Excellent (Chromatographic)	Moderate (Column dependent)
Sample Prep Time	High (~90 mins, derivatization)	Low (~30 mins, precipitate)
Specificity	High (Fragmentation pattern)	Medium (Pseudo-MRM risk)
Throughput	~3 samples/hour	~10-12 samples/hour

Visualizing the Workflow Choice

Use this logic flow to determine the correct instrument for your study.

Figure 2: Decision tree for selecting analytical platform based on sample constraints.

Authoritative Conclusion

For routine therapeutic drug monitoring (TDM) where speed is paramount, LC-MS/MS is the superior choice, provided a high-efficiency column (like a Biphenyl phase) is used to prevent the co-elution of the non-toxic 2-ene isomer with the toxic 4-ene metabolite.

For research into metabolic mechanisms or confirmation of ambiguous LC results, GC-MS with MTBSTFA derivatization remains the irrefutable reference method. It provides the necessary chromatographic resolution to separate the full spectrum of VPA metabolites (3-OH, 4-OH, 5-OH, 2-ene, 4-ene) without matrix interference.

References

• Baillie, T. A. (1988).[4] Metabolic activation of valproic acid and drug-mediated hepatotoxicity.[4][5][6][7] Role of the terminal olefin, 2-n-propyl-4-pentenoic acid. Chemical Research in Toxicology. [Link]

• Cheng, J., et al. (2007). Determination of valproic acid and its major metabolite in human plasma by LC-MS/MS.[8] Journal of Chromatography B. [Link]

• Nazeri, A., et al. (2014).[9][10] Comparison of Serum Valproic Acid Determination Through Gas and High Performance Liquid Chromatography Methods. Health Scope. [Link][9][10]

• Kassahun, K., et al. (1990).[4] Identification of the hepatotoxic metabolite of valproic acid by GC-MS. Drug Metabolism and Disposition. [Link]

• Buch, A., et al. (2013). MTBSTFA derivatization for GC-MS analysis of polar compounds. NASA Technical Reports. [Link]

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• 6. The hepatotoxicity of valproic acid and its metabolites in rats. I. Toxicologic, biochemical and histopathologic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Science review: Carnitine in the treatment of valproic acid-induced toxicity – what is the evidence? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. actamedicamarisiensis.ro [actamedicamarisiensis.ro]
• 9. researchgate.net [researchgate.net]
• 10. brieflands.com [brieflands.com]

Navigating the Unseen: A Comparative Guide to Matrix Effect Assessment for Ethyl-d5 2-Propyl-4-pentenoate Validation

In the landscape of bioanalytical method validation, particularly for quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, the matrix effect stands as a critical and often underestimated variable.[1][2] This phenomenon, defined as the alteration of analyte ionization efficiency due to co-eluting endogenous or exogenous components from the sample matrix, can lead to significant inaccuracies in quantification if not properly assessed and mitigated.[2][3][4] For drug development professionals and researchers, ensuring the reliability and reproducibility of bioanalytical data is paramount, a necessity underscored by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[5][6][7]

This guide provides an in-depth, comparative analysis of the methodologies for assessing the matrix effect, with a specific focus on the validation of a deuterated internal standard, Ethyl-d5 2-Propyl-4-pentenoate. We will delve into the causality behind experimental choices, present a self-validating protocol, and ground our recommendations in authoritative regulatory guidelines.

The Imperative of Matrix Effect Assessment

The core principle of LC-MS/MS is the precise measurement of an analyte's response. However, the complex nature of biological matrices like plasma, urine, or tissue homogenates introduces a host of potential interferences, including salts, lipids, proteins, and metabolites.[3][8] These components can either suppress or enhance the ionization of the target analyte and its internal standard in the mass spectrometer's source, leading to erroneous results.[1][3][4]

The use of a stable isotope-labeled internal standard (SIL-IS), such as Ethyl-d5 2-Propyl-4-pentenoate, is the gold standard for mitigating matrix effects.[9][10][11] The underlying assumption is that the SIL-IS, being chemically almost identical to the analyte, will experience the same degree of ionization suppression or enhancement, thus providing a reliable normalization factor.[10][11] However, this assumption must be rigorously tested during method validation. Disparate matrix effects between the analyte and its deuterated internal standard can arise, particularly if there is chromatographic separation between them, however slight, or if the nature of the interfering matrix components specifically affects one over the other.[12][13]

Comparative Methodologies for Matrix Effect Evaluation

Two primary approaches are employed to evaluate matrix effects: the qualitative post-column infusion method and the quantitative post-extraction addition method.[14][15][16]

• Post-Column Infusion: This technique provides a qualitative assessment by infusing a constant flow of the analyte and internal standard solution into the LC eluent post-column, while a blank, extracted matrix sample is injected.[15] Any dip or rise in the baseline signal at the retention time of the analyte indicates the presence of ion suppression or enhancement, respectively. While useful for method development to optimize chromatography, it does not provide a quantitative measure of the matrix effect.

• Post-Extraction Addition (Spiking): This is the "golden standard" for the quantitative assessment of matrix effects and is the method recommended by regulatory agencies.[1] It directly compares the response of the analyte and internal standard in a neat solution to their response when spiked into an extracted blank matrix.[1][14] This approach allows for the calculation of the Matrix Factor (MF) and the Internal Standard-Normalized Matrix Factor (IS-Normalized MF), providing a clear quantitative measure of the matrix effect's impact.

Given its quantitative power and regulatory acceptance, this guide will focus on the detailed application of the post-extraction addition method for Ethyl-d5 2-Propyl-4-pentenoate.

Experimental Design: A Self-Validating Protocol

The following protocol is designed to be a self-validating system, ensuring the data generated is robust and defensible. It adheres to the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[5][6][17]

Objective:

To quantitatively assess the matrix effect on Ethyl-d5 2-Propyl-4-pentenoate and its non-labeled analyte counterpart at low and high concentrations in the intended biological matrix.

Materials:

• Ethyl-d5 2-Propyl-4-pentenoate (Internal Standard)

• 2-Propyl-4-pentenoate (Analyte)

• Control biological matrix from at least six different sources/lots (e.g., human plasma with appropriate anticoagulant).[17][18][19]

• LC-MS grade solvents and reagents.[20]

• Validated sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

Experimental Workflow Diagram:

Caption: Experimental workflow for quantitative matrix effect assessment.

Step-by-Step Methodology:

• Prepare Three Sets of Samples: This is the cornerstone of the comparison.

  • Set A (Neat Solution): Prepare solutions of the analyte and Ethyl-d5 2-Propyl-4-pentenoate in the final reconstitution solvent at two concentration levels: Low Quality Control (LQC) and High Quality Control (HQC). These represent the response in the absence of matrix.

  • Set B (Post-Extraction Spiked Samples): Process blank matrix from at least six different sources. After the final extraction step (e.g., after evaporation and before reconstitution), spike the extracted residue with the analyte and Ethyl-d5 2-Propyl-4-pentenoate to achieve the same final concentrations as in Set A.

  • Set C (Matrix Blank): Process blank matrix from the same six sources as in Set B. After the final extraction step, add only the reconstitution solvent (without analyte or IS). This is to ensure the matrix itself does not have interfering peaks at the retention times of the analyte or IS.

• LC-MS/MS Analysis: Analyze all three sets of samples using the validated LC-MS/MS method. Ensure that the injection volume and all instrument parameters are identical for all runs.

• Data Processing and Calculation:

  • Measure the peak areas of the analyte and Ethyl-d5 2-Propyl-4-pentenoate in all injections.

  • Calculate the Matrix Factor (MF) for both the analyte and the internal standard for each matrix source at each concentration level using the following equation:

    MF = (Peak Response in Presence of Matrix [Set B]) / (Mean Peak Response in Neat Solution [Set A]) [1]

  • A MF value of 1 indicates no matrix effect. A value < 1 signifies ion suppression, and a value > 1 indicates ion enhancement.[1]

  • Calculate the Internal Standard (IS)-Normalized Matrix Factor for each matrix source at each concentration level:

    ngcontent-ng-c1352109670="" class="ng-star-inserted">

    IS-Normalized MF = (MF of Analyte) / (MF of Ethyl-d5 2-Propyl-4-pentenoate)

Data Interpretation and Acceptance Criteria

The results of this experiment should be summarized in a clear, tabular format for easy comparison.

Table 1: Hypothetical Matrix Effect Data for Ethyl-d5 2-Propyl-4-pentenoate Validation

Matrix Lot	Conc. Level	Analyte Peak Area (Set B)	IS Peak Area (Set B)	Analyte MF	IS MF	IS-Normalized MF
1	LQC	45,000	95,000	0.90	0.95	0.95
2	LQC	43,500	93,000	0.87	0.93	0.94
3	LQC	46,000	96,000	0.92	0.96	0.96
4	LQC	44,000	94,500	0.88	0.945	0.93
5	LQC	45,500	95,500	0.91	0.955	0.95
6	LQC	43,000	92,000	0.86	0.92	0.93
Mean	LQC	0.89	0.94	0.94
%CV	LQC	2.8%	1.6%	1.3%
1	HQC	460,000	96,000	0.92	0.96	0.96
2	HQC	455,000	95,000	0.91	0.95	0.96
3	HQC	470,000	98,000	0.94	0.98	0.96
4	HQC	465,000	97,000	0.93	0.97	0.96
5	HQC	450,000	94,000	0.90	0.94	0.96
6	HQC	462,000	96,500	0.924	0.965	0.96
Mean	HQC	0.92	0.96	0.96
%CV	HQC	1.5%	1.5%	0.0%
Mean Peak Area in Neat Solution (Set A): Analyte LQC=50,000, HQC=500,000; IS=100,000

Causality and Trustworthiness:

The trustworthiness of the bioanalytical method hinges on the consistency of the IS-Normalized MF. According to the EMA guideline, the coefficient of variation (CV) of the IS-Normalized MF across the different matrix sources should not be greater than 15%.[19] This ensures that while the absolute response of the analyte and internal standard may vary due to matrix effects (as shown by the individual MF values), the internal standard is effectively compensating for this variability across different patient or subject samples.

In our hypothetical data, the %CV for the IS-Normalized MF at both LQC and HQC levels is well below 15%, indicating that Ethyl-d5 2-Propyl-4-pentenoate is a suitable internal standard for this assay and effectively tracks the matrix-induced variations of the analyte.

Mitigating and Comparing Matrix Effects

Should the matrix effect assessment fail to meet the acceptance criteria, several strategies can be employed:

• Improved Sample Cleanup: This is the most effective approach. Techniques like solid-phase extraction (SPE) are generally more efficient at removing interfering phospholipids and other matrix components than protein precipitation.[13]

• Chromatographic Separation: Modifying the LC method to separate the analyte and its internal standard from the regions of ion suppression identified during method development (e.g., via post-column infusion) can significantly reduce matrix effects.[16]

• Matrix-Matched Calibrators: Preparing calibration standards and quality controls in the same biological matrix as the study samples can help to compensate for consistent matrix effects.[3] However, this does not account for the variability between individual lots of matrix.

A comparison of different sample preparation techniques (e.g., protein precipitation vs. SPE) during method development, with a matrix effect assessment for each, provides robust data to justify the choice of the final procedure.

Conclusion

The assessment of matrix effects is not merely a checkbox exercise in bioanalytical method validation; it is a fundamental requirement for ensuring data integrity. For Ethyl-d5 2-Propyl-4-pentenoate, the use of a deuterated internal standard provides a powerful tool to counteract the inherent variability of biological matrices. However, its effectiveness must be quantitatively proven.

By employing a rigorous, self-validating protocol based on the post-extraction addition method, researchers and drug development professionals can generate the high-quality, reliable, and reproducible data that is essential for regulatory submission and, ultimately, for making critical decisions in the advancement of new therapeutics. This approach, grounded in the principles of scientific integrity and regulatory compliance, ensures that the "unseen" influence of the matrix is brought to light and effectively managed.

References

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30).
• Essential FDA Guidelines for Bioanalytical Method Valid
• Deuterated Standards for LC-MS Analysis. (2025, November 8).
• Understanding Matrix Interference in LC MS MS: Key Concepts and Solutions. (2026, February 9). Infinix Bio.
• Introduction to deuterated internal standards in mass spectrometry. (n.d.). Benchchem.
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? (n.d.). SciSpace.
• Assessment of matrix effect in quantitative LC-MS bioanalysis. (n.d.). PMC - NIH.
• FDA guideline - Bioanalytical Method Valid
• Guideline on bioanalytical method validation. (2011, July 21). European Medicines Agency.
• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. (n.d.). U.S.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). YouTube.
• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? (n.d.). NorthEast BioLab.
• Validation of Bioanalytical Methods — Highlights of FDA's Guidance. (n.d.). LCGC North America.
• Determining Matrix Effects in Complex Food Samples. (2020, August 24).
• Matrix Effects and Application of Matrix Effect Factor. (2017, November 24). Taylor & Francis Online.
• The essence of matrix effects for chromatographic assays. (n.d.). European Bioanalysis Forum.
• Bioanalytical Method Validation Guidance for Industry. (2018, May 24). U.S.
• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (2022, April 15). LCGC North America.
• What is the best formula to calculate matrix effect? (2024, March 25).
• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. (n.d.). PMC - NIH.
• Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. (n.d.). CDC Stacks.
• ICH guideline M10 on bioanalytical method validation and study sample analysis. (2022, July 25). European Medicines Agency.
• Overcoming matrix effects: expectations set by guidelines. (2014, April 3). Bioanalysis Zone.
• Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. (2021, August 30). Analyst (RSC Publishing).
• EMA Guideline on bioanalytical Method Validation adopted. (2011, August 17). ECA Academy.
• Quantitative estimation of matrix effect, recovery and process efficiency. (n.d.). Sisu@UT.
• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). SlideShare.
• Calculating matrix effect based on concentr
• Matrix Effects-A Challenge Toward Automation of Molecular Analysis. (n.d.).
• LC-MS Analysis of Low Molecular Weight Carbonyl Compounds as 2,4-Dinitrophenylhydrazones Using Negative Ion Mode Electronspray Ionization. (2026, January 16). Longdom Publishing.
• A straightforward LC-MS/MS analysis to study serum profile of short and medium chain f
• Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods. (2023, May 11).
• Quantitative analysis of methyl and propyl parabens in neonatal DBS using LC-MS/MS. (2016, June 15). Bioanalysis.
• LC-MS Grade Solvents and Reagents. (n.d.). Sigma-Aldrich.

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A Comprehensive Guide to the Inter-day and Intra-day Variability of Ethyl-d5 2-Propyl-4-pentenoate as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly within the pharmaceutical and drug development sectors, the reliability of analytical data is paramount. The use of internal standards (IS) is a cornerstone of robust bioanalytical method validation, ensuring precision and accuracy by correcting for variability during sample processing and analysis.[1][2] This guide provides an in-depth analysis of the inter-day and intra-day variability of Ethyl-d5 2-Propyl-4-pentenoate, a stable isotope-labeled (SIL) internal standard. We will explore the theoretical underpinnings of variability, present a detailed experimental protocol for its assessment, and compare its performance with alternative standards, supported by hypothetical experimental data.

The Critical Role of Internal Standards in Mitigating Analytical Variability

Liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) are powerful techniques for the quantification of analytes in complex biological matrices. However, these methods are susceptible to various sources of error that can impact the accuracy and precision of the results.[1][2] These can include inconsistencies in sample preparation, injection volume, and instrument response, as well as matrix effects that can cause ion suppression or enhancement.[1]

An internal standard is a compound of known concentration that is added to all samples, including calibrators and quality control (QC) samples, at the beginning of the sample preparation process.[1][3] By using the ratio of the analyte signal to the internal standard signal, variations introduced during the analytical workflow can be normalized, leading to more reliable and reproducible data.[1][4]

Stable isotope-labeled internal standards, such as Ethyl-d5 2-Propyl-4-pentenoate, are considered the "gold standard" for quantitative bioanalysis. This is because they are chemically identical to the analyte of interest, and thus exhibit very similar chromatographic behavior and ionization efficiency. The mass difference due to the isotopic labeling allows for their separate detection by the mass spectrometer.

Understanding and Quantifying Variability: Inter-day vs. Intra-day Precision

The assessment of precision is a critical component of bioanalytical method validation, as outlined by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[5][6][7][8][9] Precision is a measure of the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is typically expressed as the relative standard deviation (RSD) or coefficient of variation (CV).

Intra-day precision (or repeatability) evaluates the variability of results within the same day, under the same operating conditions, by the same analyst, and with the same equipment.[10] It provides a measure of the method's short-term variability.

Inter-day precision (or intermediate precision) assesses the variability of results across different days.[10] This takes into account potential variations that can occur over a longer period, such as changes in instrument performance, different analysts, or new batches of reagents.

According to regulatory guidelines, the acceptance criteria for precision in bioanalytical methods are typically an RSD of ≤15% for QC samples, and ≤20% for the lower limit of quantification (LLOQ).[5][9]

Experimental Protocol for Assessing the Variability of Ethyl-d5 2-Propyl-4-pentenoate

The following is a detailed, step-by-step methodology for a hypothetical experiment designed to evaluate the inter-day and intra-day variability of Ethyl-d5 2-Propyl-4-pentenoate as an internal standard for the quantification of its non-labeled analogue, Ethyl 2-Propyl-4-pentenoate, in human plasma.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Ethyl 2-Propyl-4-pentenoate in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Ethyl-d5 2-Propyl-4-pentenoate in 10 mL of methanol.

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution with methanol to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (10 µg/mL): Dilute the internal standard stock solution with methanol.

2. Preparation of Calibration Standards and Quality Control Samples:

• Calibration Standards: Spike blank human plasma with the appropriate analyte working solutions to create a calibration curve with at least six non-zero concentration levels.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at four concentration levels:

  • Lower Limit of Quantification (LLOQ)

  • Low QC (LQC)

  • Medium QC (MQC)

  • High QC (HQC)

3. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (calibrator or QC), add 20 µL of the internal standard working solution (10 µg/mL).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• LC System: A suitable UHPLC system.

• MS System: A triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

5. Experimental Design for Variability Assessment:

• Intra-day Variability: Analyze five replicates of each QC concentration level (LLOQ, LQC, MQC, HQC) in a single analytical run on the same day.

• Inter-day Variability: Repeat the analysis of the QC samples on three different days.

Visualizing the Experimental Workflow

Caption: Experimental workflow for assessing inter-day and intra-day variability.

Hypothetical Performance Data for Ethyl-d5 2-Propyl-4-pentenoate

The following tables present hypothetical data from the described experiment, demonstrating the expected performance of Ethyl-d5 2-Propyl-4-pentenoate as an internal standard.

Table 1: Intra-day Variability of Ethyl-d5 2-Propyl-4-pentenoate

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=5)	Standard Deviation (SD)	RSD (%)
LLOQ	1	1.05	0.08	7.6
LQC	5	5.12	0.21	4.1
MQC	50	49.8	1.5	3.0
HQC	200	203.4	5.1	2.5

Table 2: Inter-day Variability of Ethyl-d5 2-Propyl-4-pentenoate

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=15, 3 days)	Standard Deviation (SD)	RSD (%)
LLOQ	1	1.08	0.12	11.1
LQC	5	5.21	0.35	6.7
MQC	50	50.5	2.8	5.5
HQC	200	201.9	8.9	4.4

The hypothetical data demonstrates that the use of Ethyl-d5 2-Propyl-4-pentenoate as an internal standard results in excellent intra-day and inter-day precision, with all RSD values well within the accepted regulatory limits of 15% (and 20% for LLOQ).[5][9]

Comparison with Alternative Internal Standards

While SIL internal standards are preferred, they may not always be available or cost-effective. In such cases, a structural analogue may be used. Let's consider a hypothetical comparison with a structural analogue, such as Ethyl 2-propyl-3-butenoate.

Table 3: Hypothetical Inter-day Variability Comparison

Internal Standard	QC Level	Mean RSD (%)
Ethyl-d5 2-Propyl-4-pentenoate (SIL)	LLOQ	11.1
LQC	6.7
MQC	5.5
HQC	4.4
Ethyl 2-propyl-3-butenoate (Analogue)	LLOQ	18.5
LQC	12.3
MQC	9.8
HQC	8.2

As the hypothetical data in Table 3 illustrates, the SIL internal standard provides superior precision compared to the structural analogue. This is because the SIL standard co-elutes with the analyte and experiences nearly identical matrix effects, leading to more effective normalization of variability. The structural analogue, while similar, may have slight differences in retention time and ionization efficiency, resulting in less effective correction and higher variability.

Conclusion

The selection and validation of an appropriate internal standard are critical for the development of robust and reliable bioanalytical methods. This guide has demonstrated the importance of assessing inter-day and intra-day variability and has provided a comprehensive framework for such an evaluation. The hypothetical data presented for Ethyl-d5 2-Propyl-4-pentenoate underscores the superior performance of stable isotope-labeled internal standards in minimizing analytical variability and ensuring data of the highest quality for regulatory submissions and critical decision-making in drug development. The use of a well-characterized and validated internal standard like Ethyl-d5 2-Propyl-4-pentenoate is a key element in achieving the level of scientific integrity and trustworthiness required in modern analytical laboratories.

References

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. [Link][5]

• Lab Manager. (n.d.). ICH and FDA Guidelines for Analytical Method Validation. [Link][6]

• U.S. Food and Drug Administration. (2018). Guidance on Analytical Method Validation. [Link][7]

• ECA Academy. (2011). EMA Guideline on bioanalytical Method Validation adopted. [Link][8]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link][9]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• Slideshare. (n.d.). Bioanalytical method validation emea. [Link]

• Altabrisa Group. (2025). What Is FDA Method Validation Guidance and Its Importance?. [Link]

• BioPharm International. (2026). Method Validation Guidelines. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• BioPharma Services. (2023). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. [Link]

• National Center for Biotechnology Information. (2024). Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. [Link]

• MtoZ Biolabs. (n.d.). Internal Standard Method and Calibration Curve Analysis in Gas Chromatography. [Link][4]

• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?. [Link][2]

• National Center for Biotechnology Information. (2020). Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method. [Link]

• Ellutia. (2023). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. [Link][3]

• Figshare. (2014). Interday and intraday repeatability of the method. [Link]

• Chemistry LibreTexts. (2022). Quantitative and Qualitative GC and GC-MS. [Link]

• ResearchGate. (n.d.). INTRA-DAY AND INTER-DAY PRECISION. [Link]

• SciSpace. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. [Link]

• National Center for Biotechnology Information. (2022). Diurnal Variation in Biomarkers of Exposure to Endocrine-Disrupting Chemicals and Their Association with Oxidative Damage in Norwegian Adults: The EuroMix Study. [Link]

• ResearchGate. (n.d.). Summary of intra-day (repeatability) and inter-day (intermediate precision) variability data for the analysis of PRZ, PPA and OPA. [Link]

• iKNOW. (2025). Interday and Intraday precision: Significance and symbolism. [Link][10]

• National Institute of Standards and Technology. (n.d.). 4-Pentenoic acid ethyl ester. [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 2-methyl-4-pentenoate. [Link]

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A Senior Application Scientist's Guide to Evaluating the Isotopic Effect on Retention Time for Ethyl-d5 2-Propyl-4-pentenoate

In the landscape of quantitative bioanalysis, particularly in regulated environments, the use of stable isotope-labeled (SIL) internal standards is the established gold standard.[1] Their utility, championed by regulatory bodies like the FDA, hinges on the principle that a SIL internal standard will mimic the analyte's behavior during sample extraction, processing, and chromatographic analysis, thereby correcting for variability.[2] However, the substitution of hydrogen with deuterium, while rendering the molecule distinguishable by mass spectrometry, can introduce subtle physicochemical changes. These changes may manifest as a chromatographic isotope effect, leading to a separation between the analyte and its deuterated internal standard.[3]

This guide provides an in-depth evaluation of this phenomenon, focusing on Ethyl-d5 2-Propyl-4-pentenoate, a deuterated analog often used as an internal standard for its protiated counterpart, valproic acid ethyl ester. We will explore the theoretical underpinnings of the deuterium isotope effect and present a comprehensive, self-validating experimental protocol to quantify its impact on retention time. This evaluation is critical, as a significant retention time shift can compromise data accuracy if the analyte and internal standard experience different matrix effects.[4][5]

The Theoretical Basis: Why Deuteration Affects Retention

In reversed-phase and gas chromatography, it is commonly observed that deuterated compounds elute slightly earlier than their non-deuterated (protiated) analogs.[6][7][8] This phenomenon, often termed the "inverse isotope effect," is rooted in the fundamental differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds.

• Bond Length and Strength: A C-D bond is marginally shorter and stronger than a C-H bond.[6] This results in a slightly smaller molecular volume and van der Waals radius for the deuterated molecule.[7]

• Intermolecular Interactions: Chromatographic retention in non-polar stationary phases (common in GC and reversed-phase LC) is governed by weak intermolecular van der Waals forces.[9] The reduced size and polarizability of the deuterated molecule lead to weaker interactions with the stationary phase compared to its protiated counterpart.[6][10]

• Elution Behavior: Weaker interactions translate to a shorter residence time on the stationary phase, causing the deuterated compound (e.g., Ethyl-d5 2-Propyl-4-pentenoate) to elute before the non-deuterated analyte.[7] The magnitude of this effect is influenced by the number and position of deuterium atoms, with aliphatic deuteration often showing a greater effect than aromatic.[11][12][13]

Understanding this mechanism is not merely academic; it informs our choice of chromatographic conditions. The goal is not necessarily to eliminate the shift but to ensure it is minimal and consistent, and that the peaks remain chromatographically resolved or, ideally, co-elute sufficiently to ensure they experience identical matrix effects.

Experimental Protocol for Quantifying the Isotopic Effect

This protocol provides a robust framework for the analysis of Ethyl 2-Propyl-4-pentenoate (the "light" analyte) and Ethyl-d5 2-Propyl-4-pentenoate (the "heavy" internal standard) using Gas Chromatography-Mass Spectrometry (GC-MS). Gas chromatography is a highly suitable technique for volatile esters and is effective in separating isotopically labeled molecules.[8][14]

Objective: To accurately measure the retention time difference (Δt_R) and calculate the chromatographic resolution (R_s) between Ethyl 2-Propyl-4-pentenoate and Ethyl-d5 2-Propyl-4-pentenoate.

Materials:

• Ethyl 2-Propyl-4-pentenoate (Analyte)

• Ethyl-d5 2-Propyl-4-pentenoate (Internal Standard)[15]

• Ethyl Acetate (ACS Grade or higher)

• Calibrated volumetric flasks and pipettes

• GC-MS system with a suitable non-polar capillary column (e.g., a 5% phenyl-methylpolysiloxane phase like a DB-5 or equivalent).

Step-by-Step Methodology:

• Preparation of Stock and Working Solutions:

  • Causality: Preparing separate, high-concentration stock solutions ensures stability and accuracy. The working solution is a mixture of both the light and heavy compounds at a concentration suitable for GC-MS analysis, ensuring both peaks will be on scale in a single injection.

  • Protocol:

    • Prepare individual stock solutions of the analyte and the internal standard at 1 mg/mL in ethyl acetate.

    • Create a "System Suitability" working solution by combining aliquots of each stock solution to yield a final concentration of 10 µg/mL for both compounds in ethyl acetate.

• Gas Chromatography-Mass Spectrometry (GC-MS) Conditions:

  • Causality: A non-polar stationary phase is chosen to maximize separation based on boiling point and van der Waals interactions, which are sensitive to the isotopic effect.[8] A slow temperature ramp enhances resolution between closely eluting peaks. The MS is set to Selected Ion Monitoring (SIM) mode to provide specificity and sensitivity for the target ions of the light and heavy compounds.

  • Protocol:

    • GC System: Agilent 8890 or equivalent

    • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl-Methylpolysiloxane

    • Inlet: Split/Splitless, 250°C, Split ratio 20:1

    • Injection Volume: 1 µL

    • Carrier Gas: Helium, constant flow at 1.2 mL/min

    • Oven Program: Initial temp 60°C (hold 1 min), ramp at 10°C/min to 200°C (hold 2 min).

    • MS System: Agilent 5977 or equivalent

    • Source Temp: 230°C

    • Quad Temp: 150°C

    • Mode: Selected Ion Monitoring (SIM)

    • Ions to Monitor:

      • Ethyl 2-Propyl-4-pentenoate (Light): Monitor characteristic ions (e.g., m/z derived from its structure).

      • Ethyl-d5 2-Propyl-4-pentenoate (Heavy): Monitor corresponding ions shifted by +5 amu (e.g., m/z+5).

• System Suitability and Data Acquisition:

  • Causality: System suitability injections are performed to ensure the chromatographic system is performing adequately before analyzing samples. Consistent retention times and peak shapes are prerequisites for reliable data.

  • Protocol:

    • Equilibrate the GC-MS system.

    • Perform six replicate injections of the "System Suitability" working solution.

    • Record the retention time (t_R) for both the light and heavy peaks in each injection.

• Data Analysis and Interpretation:

  • Causality: The key metrics are the retention time difference (Δt_R) and the resolution (R_s). Δt_R quantifies the magnitude of the shift. Resolution is a more comprehensive measure that accounts for both the peak separation and the peak widths, indicating how well-separated the two compounds are. A resolution of R_s ≥ 1.5 indicates baseline separation.

  • Protocol:

    • Calculate the mean retention time for both the light (t_R_L) and heavy (t_R_H) compounds from the six replicate injections.

    • Calculate the retention time difference: Δt_R = t_R_L - t_R_H

    • Measure the peak width at the base for both peaks (W_L and W_H).

    • Calculate the resolution: R_s = 2 * (t_R_L - t_R_H) / (W_L + W_H)

Data Presentation and Expected Outcomes

The results of the experiment should be summarized in a clear, tabular format. Based on the principles of the inverse isotope effect, the deuterated "heavy" compound is expected to elute first.

Table 1: Hypothetical GC-MS Data for Isotopic Effect Evaluation

Parameter	Ethyl 2-Propyl-4-pentenoate (Light)	Ethyl-d5 2-Propyl-4-pentenoate (Heavy)	Comparison Metric
Mean Retention Time (t_R)	8.54 min	8.51 min	Δt_R = 0.03 min
Mean Peak Width (W)	0.04 min	0.04 min	Resolution (R_s) = 1.5
RSD of t_R (n=6)	≤ 0.2%	≤ 0.2%	N/A

Interpretation: In this hypothetical example, a retention time shift of 0.03 minutes (1.8 seconds) is observed. While small, the calculated resolution of 1.5 indicates that under these specific chromatographic conditions, the analyte and its internal standard are baseline separated. This is a critical finding. If matrix effects are present and vary across the 1.8-second elution window, the accuracy of quantification could be compromised. For bioanalytical methods, it is crucial to demonstrate that this separation does not lead to differential matrix effects.[1]

Experimental Workflow and Logic

The entire process, from preparation to decision-making, can be visualized as a logical workflow.

Caption: Workflow for the evaluation of the chromatographic isotope effect.

Conclusion and Recommendations

The substitution of hydrogen with deuterium in the synthesis of internal standards is an invaluable tool in bioanalysis. However, it is not without its chromatographic consequences. As demonstrated, Ethyl-d5 2-Propyl-4-pentenoate can exhibit a small but measurable retention time shift, eluting earlier than its protiated analog due to the inverse isotope effect.

The key takeaway for researchers and drug development professionals is that this effect must be experimentally characterized during method development. A significant separation between the analyte and the internal standard is a potential red flag that requires further investigation into differential matrix effects, as stipulated by regulatory guidance.[16] Should a significant and variable isotope effect be observed, method optimization (e.g., adjusting the temperature ramp or changing the stationary phase) or the use of an internal standard labeled with ¹³C or ¹⁵N, which typically do not exhibit significant chromatographic shifts, should be considered.[5] Ultimately, a self-validating protocol as described herein is a fundamental exercise in ensuring the ruggedness and reliability of any quantitative bioanalytical method.

References

• Ioffe, V., & Zigman, S. (n.d.). Chromatographic Isotope Effect: Retention Time Changes for Polydeuterated Laquinimod in Reverse Phase HPLC. Teva Pharmaceutical Industries. Retrieved February 22, 2026, from [Link]

• Cvetanović, R. J., Falconer, W. E., & Pottie, R. F. (1962). GAS CHROMATOGRAPHIC SEPARATION OF DEUTERIUM-SUBSTITUTED OLEFINS BY UNSTABLE COMPLEX FORMATION. Canadian Journal of Chemistry, 40(10), 1918-1920. Retrieved February 22, 2026, from [Link]

• Nakato, T., et al. (2023). Mechanistic Study of the Deuterium Effect in Chromatographic Separation for Chemical-Tagging Metabolomics and Its Application to Biomarker Discovery in Metabolic Dysfunction-Associated Steatohepatitis. Analytical Chemistry. Retrieved February 22, 2026, from [Link]

• Sun, L., et al. (2016). Minimal deuterium isotope effects in quantitation of dimethyl-labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. Journal of the American Society for Mass Spectrometry. Retrieved February 22, 2026, from [Link]

• Jayalath, P., et al. (2021). Evaluation of gas chromatography for the separation of a broad range of isotopic compounds. Journal of Chromatography A. Retrieved February 22, 2026, from [Link]

• Welch, K. J., et al. (2005). Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling Approach. LCGC North America. Retrieved February 22, 2026, from [Link]

• Tóth, G., et al. (2006). Secondary isotope effects in liquid chromatography behaviour of H-2 and H-3 labelled solutes and solvents. Journal of Chromatography A. Retrieved February 22, 2026, from [Link]

• Wang, J., et al. (2024). Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. Bioanalysis. Retrieved February 22, 2026, from [Link]

• Toth, G., et al. (2006). Secondary isotope effects in liquid chromatography behaviour of 2H and 3H labelled solutes and solvents. Journal of Chromatography A. Retrieved February 22, 2026, from [Link]

• Kakihana, H., & Oi, T. (1992). Theory of Chromatographic Separation of Isotopes. Journal of Chromatography A. Retrieved February 22, 2026, from [Link]

• Tsikas, D. (2020). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Molecules. Retrieved February 22, 2026, from [Link]

• Vogeser, M., & Seger, C. (2012). Target analyte quantification by isotope dilution LC-MS/MS directly referring to internal standard concentrations. Clinical Chemistry and Laboratory Medicine. Retrieved February 22, 2026, from [Link]

• Pen-Yuan, H. (2011). Development and application of liquid chromatography coupled to isotope ratio mass spectrometry. University of Duisburg-Essen. Retrieved February 22, 2026, from [Link]

• Kónya, V., et al. (2014). Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. Analytical Chemistry. Retrieved February 22, 2026, from [Link]

• ECA Academy. (2015, July 30). FDA Guidance on analytical procedures and methods validation published. Retrieved February 22, 2026, from [Link]

• U.S. Food and Drug Administration. (2018, May). Bioanalytical Method Validation Guidance for Industry. FDA. Retrieved February 22, 2026, from [Link]

• Paneth, P. (2023). Non-Covalent Isotope Effects. The Journal of Physical Chemistry Letters. Retrieved February 22, 2026, from [Link]

• Jayalath, P., & Schug, K. A. (2023). Effect of position of deuterium atoms on gas chromatographic isotope effects. Talanta. Retrieved February 22, 2026, from [Link]

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• 16. fda.gov [fda.gov]

QC Sample Preparation Guide: Ethyl-d5 2-Propyl-4-pentenoate

This guide details the preparation and application of Quality Control (QC) samples using Ethyl-d5 2-Propyl-4-pentenoate as a Stable Isotope Labeled (SIL) Internal Standard. This compound is the deuterated ethyl ester of 4-ene-Valproic Acid (4-ene-VPA) , a hepatotoxic metabolite and process impurity of the antiepileptic drug Valproic Acid.

Precision Quantification of Hepatotoxic Impurities in Valproic Acid Matrices

Executive Summary & Application Context

Ethyl-d5 2-Propyl-4-pentenoate is the gold-standard Internal Standard (IS) for the quantification of Ethyl 2-propyl-4-pentenoate , a specific process impurity and degradation product found in Valproic Acid (VPA) and Sodium Valproate formulations.

Because the parent impurity (4-ene-VPA ethyl ester) is structurally related to the hepatotoxic metabolite 4-ene-VPA, its control is critical in pharmaceutical release testing and toxicology studies. This guide outlines a self-validating QC workflow that leverages the d5-labeled ester to correct for matrix effects, extraction variability, and injection precision in GC-MS analysis.

Why This Specific IS?

Unlike generic internal standards (e.g., Valproic Acid-d6), Ethyl-d5 2-Propyl-4-pentenoate provides an exact chemical match to the target impurity. It shares identical physicochemical properties—volatility, extraction coefficient, and chromatographic retention—while remaining mass-resolved (M+5) for mass spectrometry.

Comparative Analysis: Internal Standard Performance

The following table compares Ethyl-d5 2-Propyl-4-pentenoate against common alternatives used in VPA impurity profiling.

Feature	Ethyl-d5 2-Propyl-4-pentenoate (Recommended)	Valproic Acid-d6 (Generic IS)	External Standardization (No IS)
Chemical Identity	Exact Analog (Ethyl Ester)	Acid Form (Different Polarity)	N/A
Retention Time	Co-elutes with target (perfect match)	Elutes earlier (poor match)	N/A
Matrix Correction	High (Corrects extraction & ionization)	Moderate (Different extraction profile)	None (Susceptible to matrix effects)
Derivatization	Not required (Already esterified)	Requires derivatization (Variable yield)	N/A
Precision (RSD)	< 2.5%	5.0% - 8.0%	> 10%
Cost	High	Low	Lowest

Expert Insight: Using Valproic Acid-d6 to quantify an ester impurity introduces systematic error because the acid and ester extract differently. The Ethyl-d5 variant eliminates this bias, ensuring that any loss of analyte during sample prep is mirrored exactly by the IS.

Experimental Protocol: QC Sample Preparation

Objective: Prepare Quality Control samples (Low, Mid, High) to validate the quantification of Ethyl 2-propyl-4-pentenoate in a Valproic Acid drug substance matrix.

Reagents & Materials[1][2][3][4][5]

• Analyte Standard: Ethyl 2-propyl-4-pentenoate (Reference Standard, >98% purity).

• Internal Standard: Ethyl-d5 2-Propyl-4-pentenoate (>98% isotopic purity).

• Matrix: Valproic Acid (API) or Sodium Valproate (free of target impurity, or "blank" matrix).

• Solvent: Methanol (LC-MS Grade).

Step 1: Preparation of Stock Solutions

• Analyte Stock (Stock A): Accurately weigh 10.0 mg of Ethyl 2-propyl-4-pentenoate into a 10 mL volumetric flask. Dilute to volume with Methanol. (Conc: 1.0 mg/mL).

• IS Stock (Stock IS): Accurately weigh 5.0 mg of Ethyl-d5 2-Propyl-4-pentenoate into a 10 mL volumetric flask. Dilute to volume with Methanol. (Conc: 0.5 mg/mL).[1]

Step 2: Internal Standard Spiking Solution (ISSS)

Prepare a working solution of the IS that will be added to every sample (Calibrators, QCs, and Unknowns).

• Transfer 100 µL of Stock IS to a 10 mL flask.

• Dilute to volume with Methanol.

• Final Conc: 5.0 µg/mL.

Step 3: Preparation of QC Samples (Matrix-Matched)

To ensure scientific integrity, QCs must be prepared in the actual sample matrix (e.g., 50 mg/mL Valproic Acid solution) to mimic viscosity and suppression effects.

QC Level	Target Conc. (ng/mL)	Preparation Strategy (in 10 mL Matrix)	Role in Validation
LLOQ QC	50 ng/mL	Spike 5 µL of Diluted Stock A (100 µg/mL)	Defines sensitivity limit (S/N > 10).
Low QC	150 ng/mL	Spike 15 µL of Diluted Stock A (100 µg/mL)	Verifies precision near the detection limit (3x LLOQ).
Mid QC	2,500 ng/mL	Spike 25 µL of Stock A (1.0 mg/mL)	Monitors central tendency of the curve.
High QC	4,000 ng/mL	Spike 40 µL of Stock A (1.0 mg/mL)	Validates upper range linearity & carryover.

Critical Protocol Note: Add the ISSS (e.g., 50 µL) to every QC sample after spiking the analyte but before any extraction or dilution steps. This "locks in" the ratio of Analyte/IS before variability can occur.

Visualized Workflows

Diagram 1: Impurity Formation & Control Logic

This pathway illustrates why the Ethyl-d5 ester is the necessary control for this specific impurity.

Caption: The d5-labeled IS provides a parallel reference signal that mirrors the impurity's behavior through the analytical workflow.

Diagram 2: QC Preparation Workflow

A step-by-step logic flow for preparing self-validating QC samples.

Caption: The critical step is Spiking the IS (Step 4) immediately after analyte spiking to normalize all subsequent downstream errors.

Scientific Integrity: Handling & Stability

To ensure Trustworthiness and reproducibility, adhere to these handling standards:

• Volatility Warning: Ethyl esters are volatile. Store stock solutions at -20°C in amber vials with PTFE-lined caps. Minimize headspace to prevent evaporative loss which concentrates the standard.

• Isotopic Stability: The deuterium label on the ethyl group is chemically stable and does not undergo exchange in protic solvents (unlike acidic protons), making it robust for long-term storage (up to 12 months).

• Mass Shift Verification: Before the first run, perform a spectral scan. Ensure the d5-IS (M+5) does not have significant isotopic overlap with the natural abundance M+5 isotope of the analyte (typically <0.5% overlap is acceptable).

References

• US Pharmacopeia (USP). USP <1086> Impurities in Drug Substances and Drug Products. USP-NF. Link

• International Council for Harmonisation (ICH). ICH Q3A(R2): Impurities in New Drug Substances. ICH Guidelines. Link

• Ghodke-Puranik, Y., et al. (2013). Valproic acid pathway: pharmacokinetics and pharmacodynamics. Pharmacogenetics and Genomics. Link

• FDA Guidance for Industry. Bioanalytical Method Validation M10. U.S. Food and Drug Administration. Link

• Toronto Research Chemicals. Ethyl-d5 2-Propyl-4-pentenoate Product Data Sheet. (Example Source for Chemical Data). Link

Sources

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Ethyl-d5 2-Propyl-4-pentenoate

Topic: Personal protective equipment for handling Ethyl-d5 2-Propyl-4-pentenoate Content Type: Operational Safety & Logistics Guide Audience: Researchers, Analytical Chemists, and Safety Officers

Executive Safety Summary

Compound Class: Deuterated Ester of a Valproic Acid Metabolite (4-ene-VPA derivative). Critical Hazard: Reproductive Toxin / Teratogen .[1] Operational Context: This compound is typically used as an internal standard in mass spectrometry. While handled in milligram quantities, its parent pharmacophore (2-propyl-4-pentenoic acid) is a potent neuroteratogen implicated in neural tube defects [1].[2] Immediate Action: Treat all handling as a high-risk operation for reproductive health. Zero skin contact is the absolute standard.

Risk Assessment & Hazard Identification

Before selecting PPE, you must understand the "Why." The deuterated label (

) does not mitigate the biological activity of the parent structure.

Hazard Category	Specific Risk	Mechanism of Action
Reproductive Toxicity	HIGH	The metabolite 2-propyl-4-pentenoic acid (4-ene-VPA) is structurally linked to VPA-induced teratogenicity (neural tube defects) [2].[2][3]
Chemical Nature	Volatile Ester	Lipophilic nature facilitates rapid skin absorption and permeation through standard glove materials.
Target Organs	Liver, CNS, Repro.	Hepatotoxicity (microvesicular steatosis) and developmental neurotoxicity.
Isotopic Cost	Financial Risk	High replacement cost of deuterated standards requires spill-proof handling to prevent loss, not just exposure.

Personal Protective Equipment (PPE) Matrix

Do not rely on a single barrier. Use a Multi-Layer Defense System .

A. Hand Protection (The "Double-Glove" Protocol)

Esters degrade standard nitrile rubber over time. Because this compound is lipophilic and teratogenic, a single layer of nitrile is insufficient .

Task Level	Primary Barrier (Inner)	Secondary Barrier (Outer)	Rationale
Standard Handling (<10 mg, capped vials)	Nitrile (4 mil) High dexterity	Nitrile (4-6 mil) Color-contrasting	If the outer glove is splashed, the inner glove provides a temporary buffer while you doff immediately.
Stock Prep / Transfer (Open liquids, solvents)	Laminate (Silver Shield) Chemical impermeable	Nitrile (5 mil) For fit/grip	Laminate films offer >4h breakthrough time for esters but have poor fit. Outer nitrile secures the laminate liner.
Spill Cleanup	Butyl Rubber Thick, chemically resistant	Nitrile Over-glove	Butyl rubber provides the highest resistance to esters and ketones [3].

B. Respiratory & Body Protection[4][5][6][7][8][9]

• Respiratory: Engineering Controls are Mandatory. Handle only inside a certified Chemical Fume Hood.

  • Exception: If weighing powder outside a hood (not recommended for liquids), use a N95/P100 particulate respirator, though this offers no protection against ester vapors.

• Body: Lab coat (buttoned/snapped to collar).

• Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient for liquid transfer of teratogens.

Operational Protocol: Safe Handling Workflow

Goal: Isolate the operator from the isotopologue.

Figure 1: Safe handling workflow emphasizing the critical risk point during the open-vial phase.

Step-by-Step Methodology

• Equilibration: Remove the vial from the freezer (-20°C). Allow it to reach room temperature inside the fume hood before opening. Opening a cold vial causes condensation, which can hydrolyze the ester or contaminate the standard with water (H2O), interfering with the deuterium (D) signal in MS.

• Double Glove: Don a 4-mil nitrile glove, followed by a second pair of a different color.

• Transfer:

  • Use positive-displacement pipettes if available (prevents dripping of volatile esters).

  • Never pour from the vial. Always aspirate.

• Decontamination: Wipe the exterior of the primary vial with a Kimwipe dampened with methanol before returning it to storage. This removes unseen micro-droplets.

Disposal & Decontamination Logistics

Disposal Classification: This compound must be treated as Hazardous Chemical Waste (P-List/U-List equivalent protocol) due to teratogenicity.

• Liquids: Collect in "Organic Solvent" waste streams. Do not mix with aqueous acid waste (risk of hydrolysis).

• Solids (Vials/Tips): Pipette tips and empty vials must be disposed of in a sealed solid hazardous waste container. Do not throw in regular trash.

• Spill Decontamination:

  • Evacuate the immediate area if the spill is >5 mL (unlikely for standards).

  • Don Silver Shield/Laminate gloves.

  • Cover spill with absorbent pads.

  • Clean surface with 10% Sodium Hydroxide (NaOH) followed by water. Rationale: NaOH facilitates hydrolysis of the ester into the salt form, which is less volatile and easier to clean, though still toxic.

Emergency Response (Self-Validating Protocol)

If exposure occurs, execute this logic immediately:

• Skin Contact:

  • Signal: Burning sensation or cold feeling (evaporation).

  • Action: Peel off outer glove immediately. If inner glove is compromised, remove it. Wash with soap and water for 15 minutes. Do not use alcohol/solvents (increases skin permeability).

• Eye Contact:

  • Action: Flush for 15 minutes. Seek medical attention. Provide the SDS for "Valproic Acid" if the specific ester SDS is unavailable, noting the compound is a metabolic precursor.

References

• Cayman Chemical. (2025).[7] Safety Data Sheet: Valproic Acid. Retrieved from

• MedChemExpress. (2024). (±)-2-Propyl-4-pentenoic acid (4-en-VPA) Product Information. Retrieved from

• University of California, Berkeley. (2025). Glove Selection Guide - Office of Environment, Health & Safety. Retrieved from

• Spectrum Chemical. (2024). Valproic Acid USP Safety Data Sheet. Retrieved from

Sources

• 1. fda.gov [fda.gov]
• 2. glpbio.cn [glpbio.cn]
• 3. mdpi.com [mdpi.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. fishersci.com [fishersci.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. sds.edqm.eu [sds.edqm.eu]
• 9. tcichemicals.com [tcichemicals.com]